The Pharmacological Versatility of 1-(5-Chloro-2-fluorobenzoyl)piperazine Derivatives in Modern Drug Discovery
Executive Summary As drug discovery pivots toward increasingly complex targets, the selection of robust, conformationally predictable chemical building blocks is paramount. 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS 117...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As drug discovery pivots toward increasingly complex targets, the selection of robust, conformationally predictable chemical building blocks is paramount. 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS 1172407-04-3) has emerged as a highly privileged pharmacophore[1]. Rather than acting as a standalone therapeutic, this intermediate serves as a highly modular core scaffold.
This technical guide dissects the stereoelectronic causality behind the efficacy of this scaffold, explores its application across diverse therapeutic areas (from neurodegenerative diseases to oncology), and outlines the self-validating experimental methodologies required to evaluate these derivatives in preclinical workflows.
Stereoelectronic Causality: Why This Scaffold?
The selection of the 1-(5-chloro-2-fluorobenzoyl)piperazine core in medicinal chemistry is driven by precise structural and thermodynamic rationales:
Conformational Locking via Ortho-Fluorine: The fluorine atom at the ortho position of the benzoyl ring exerts a strong stereoelectronic effect. It restricts the free rotation of the amide bond connecting the aromatic ring to the piperazine. By locking the molecule into a preferred bioactive conformation, the entropic penalty typically incurred upon receptor binding is significantly minimized.
Halogen Bonding via Meta-Chlorine: The meta-chlorine atom acts as a lipophilic anchor. Unlike fluorine, chlorine is highly polarizable and frequently participates in directional halogen bonding with backbone carbonyls or electron-rich aromatic residues (like Tryptophan or Tyrosine) deep within the hydrophobic pockets of target proteins.
Piperazine Modularity: The basic secondary amine of the piperazine ring provides an optimal vector for further functionalization (e.g., via reductive amination or cross-coupling) while maintaining favorable physicochemical properties, such as aqueous solubility and an optimal
pKa
for physiological environments.
Target Class I: GPR6 Inverse Agonists for Parkinson's Disease
G-protein coupled receptor 6 (GPR6) is highly enriched in the medium spiny neurons (MSNs) of the striatum. Crucially, GPR6 is a constitutively active
Gs
-coupled receptor, meaning it continuously stimulates adenylyl cyclase (AC) to produce cAMP even in the absence of an endogenous ligand. In Parkinson's disease, overactivity of this pathway contributes to motor dysfunction.
Derivatives of 1-(5-chloro-2-fluorobenzoyl)piperazine have been successfully developed as potent GPR6 inverse agonists[2]. The rigid benzoylpiperazine core perfectly aligns the lipophilic 5-chloro-2-fluorophenyl ring with the transmembrane domain (TMD) binding pocket of GPR6. This interaction displaces endogenous lipid-like ligands, stabilizes the inactive state of the receptor, and directly suppresses constitutive cAMP accumulation[2].
Caption: GPR6 signaling cascade and its modulation by 1-(5-chloro-2-fluorobenzoyl)piperazine inverse agonists.
Target Class II: Androgen Receptor Translocation Inhibitors
In oncology, specifically Castration-Resistant Prostate Cancer (CRPC), the Androgen Receptor (AR) remains transcriptionally active despite androgen deprivation therapy. Recent patent literature demonstrates that complex derivatives utilizing the 1-(5-chloro-2-fluorobenzoyl)piperazine scaffold act as potent inhibitors of AR nuclear translocation[3].
Mechanism of Action: Rather than merely competing with androgens at the ligand-binding domain, these derivatives induce a steric blockade that prevents the conformational change required to expose the AR Nuclear Localization Signal (NLS). Consequently, the AR remains sequestered in the cytoplasm, halting the transcription of prostate-specific antigen (PSA) and other survival genes[3].
Caption: High-content imaging workflow for quantifying Androgen Receptor nuclear translocation.
Quantitative Pharmacological Profile
The modularity of the scaffold allows it to be tuned for entirely different target classes. Below is a summary of the pharmacological actions of derivatives synthesized from this core building block:
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to verify assay performance before data interpretation.
Objective: Quantify the reduction of constitutive cAMP levels in GPR6-expressing cells.
Cell Preparation: Plate CHO-K1 cells stably expressing human GPR6 at 5,000 cells/well in a 384-well plate.
PDE Inhibition (Causality): Pre-incubate cells with 0.5 mM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes. Rationale: IBMX inhibits phosphodiesterases, preventing the degradation of cAMP and maximizing the detectable signal window.
Compound Treatment: Add the 1-(5-chloro-2-fluorobenzoyl)piperazine derivative (dose-response, 10 pM to 10 µM). Incubate for 30 minutes at 37°C.
Detection: Lyse cells using the HTRF lysis buffer containing
Eu3+
-cryptate-labeled anti-cAMP antibody and d2-labeled cAMP.
Self-Validation Metrics:
Positive Control: 10 µM Forskolin (direct AC activator) must yield a >5-fold increase in cAMP over basal levels to validate assay sensitivity.
Quality Control: Calculate the
Z′
-factor using vehicle (DMSO) and a known reference inverse agonist. The assay is only valid if
Z′≥0.5
.
Protocol B: High-Content Imaging for AR Translocation
Objective: Measure the cytoplasmic-to-nuclear shift of the Androgen Receptor.
Cell Starvation (Causality): Culture LNCaP cells (expressing endogenous AR) in media containing 5% Charcoal-Stripped FBS for 48 hours. Rationale: Charcoal stripping removes endogenous steroid hormones, ensuring a near-zero basal nuclear AR signal.
Pre-treatment: Incubate cells with the test compound for 1 hour.
Stimulation: Add 1 nM R1881 (a synthetic androgen) to induce AR translocation. Incubate for 2 hours.
Fixation & Staining: Fix cells with 4% paraformaldehyde. Permeabilize with 0.1% Triton X-100. Stain with an anti-AR primary antibody, an Alexa Fluor 488 secondary antibody, and Hoechst 33342 (nuclear mask).
High-Content Analysis: Image using an automated confocal system (e.g., PerkinElmer Opera Phenix). Use the Hoechst stain to define the nuclear boundary and calculate the ratio of Alexa Fluor 488 intensity inside vs. outside the nucleus.
Self-Validation Metrics: Include 10 µM Enzalutamide as a positive control for translocation inhibition.
WO2018183145A1: Piperidinyl- and piperazinyl-substituted heteroaromatic carboxamides as modulators of GPR6. Takeda Pharmaceutical Company Limited. 2
WO2017165822A1: Small molecule inhibitor of the nuclear translocation of androgen receptor for the treatment of castration-resistant prostate cancer. 3
US8895592B2: Compounds as cannabinoid receptor ligands. 4
Comprehensive Technical Guide: Safety Data Sheet (SDS) and Toxicity Profile of 1-(5-Chloro-2-fluorobenzoyl)piperazine
Executive Summary In contemporary drug discovery, piperazine derivatives are ubiquitous structural motifs, frequently utilized as pharmacophores in central nervous system (CNS) therapeutics, kinase inhibitors, and antimi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary drug discovery, piperazine derivatives are ubiquitous structural motifs, frequently utilized as pharmacophores in central nervous system (CNS) therapeutics, kinase inhibitors, and antimicrobial agents. 1-(5-Chloro-2-fluorobenzoyl)piperazine (often handled as its hydrochloride salt) is a critical synthetic building block. However, the incorporation of the benzoylpiperazine moiety carries inherent toxicological liabilities, particularly concerning dopaminergic neurotoxicity and mitochondrial dysfunction[1].
As a Senior Application Scientist, I have structured this whitepaper to move beyond a static Safety Data Sheet (SDS). This guide synthesizes physicochemical data, mechanistic toxicity profiling, and field-proven experimental protocols to provide a comprehensive framework for handling and evaluating this compound safely and effectively.
Physicochemical Identity & Structural Dynamics
Understanding the physicochemical properties of 1-(5-Chloro-2-fluorobenzoyl)piperazine is the first step in predicting its pharmacokinetic behavior and occupational hazards. The presence of the halogenated benzoyl group increases the compound's lipophilicity, enhancing its ability to cross lipid bilayers, including the blood-brain barrier (BBB) and dermal layers.
Soluble in DMSO, Methanol, and Water (as the HCl salt)
Storage Conditions
Desiccated at 2-8°C, protected from light and moisture
Hazard Identification & SDS Directives
Standard SDS documentation classifies benzoylpiperazine derivatives under specific Globally Harmonized System (GHS) categories due to their basicity and biological reactivity[5].
Do not merely don Personal Protective Equipment (PPE) out of compliance; understand the why behind the protocol:
Glove Selection: Use nitrile gloves with a minimum thickness of 0.11 mm. Causality: While the HCl salt is highly water-soluble, accidental exposure to alkaline buffers during assay preparation can generate the free base. The free base is highly lipophilic and can rapidly permeate standard latex, leading to systemic absorption and dermal sensitization.
Respiratory Protection: Handle exclusively within a Class II Type A2 Biological Safety Cabinet (BSC) or a certified chemical fume hood. Causality: The powder form is susceptible to aerosolization. Inhalation of halogenated benzoylpiperazines directly irritates the respiratory mucosal lining (H335) and provides a rapid route to systemic circulation via alveolar absorption[5][6].
Mechanistic Toxicity Profile: The Neurotoxic Liability
While 1-(5-Chloro-2-fluorobenzoyl)piperazine is an intermediate, its structural similarity to known designer drugs (e.g., benzylpiperazine and benzoylpiperazine) necessitates a rigorous understanding of its neurotoxic potential.
Research demonstrates that piperazine derivatives can act as potent disruptors of cellular homeostasis, particularly in dopaminergic neurons[1]. The primary mechanism of toxicity is driven by the inhibition of Mitochondrial Complex-I. This blockade interrupts the electron transport chain, leading to a catastrophic accumulation of Reactive Oxygen Species (ROS)[1].
The resulting oxidative stress triggers lipid peroxidation, depletes intracellular glutathione (GSH), and alters the Bax/Bcl-2 ratio, ultimately culminating in caspase-3-mediated apoptosis[1].
Mechanistic pathway of benzoylpiperazine-induced neurotoxicity via mitochondrial dysfunction.
Experimental Workflow: In Vitro Toxicity Screening
To rigorously profile the toxicity of 1-(5-Chloro-2-fluorobenzoyl)piperazine before advancing it in a synthetic pipeline, researchers must employ a self-validating in vitro assay. We utilize the SH-SY5Y human neuroblastoma cell line, as it is the gold-standard model for evaluating dopaminergic neurotoxicity[1].
Stock Solution: Dissolve the compound in 100% anhydrous DMSO to create a 10 mM stock. Critical Step: Sonicate for 5 minutes at room temperature. Verify complete dissolution visually; micro-precipitates will skew IC₅₀ calculations.
Vehicle Control Validation: Ensure the final DMSO concentration in the cell culture never exceeds 0.5% (v/v) to prevent solvent-induced baseline toxicity.
Phase 2: Cell Seeding and Dosing
3. Seeding: Seed SH-SY5Y cells in a 96-well opaque-walled plate at a density of
1.5×104
cells/well in DMEM/F12 supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.
4. Dosing (The Self-Validating Step): Treat cells with a 10-point serial dilution of the compound (0.1 µM to 100 µM).
Positive Control: Treat a dedicated column with 10 µM Rotenone (a known Complex-I inhibitor) to validate the assay's sensitivity to mitochondrial dysfunction.
Negative Control: 0.5% DMSO vehicle.
Phase 3: Multiplexed Readout
5. Viability Assessment (48h post-dose): Add CellTiter-Glo® Reagent (measures ATP as an indicator of metabolically active cells). Luminescence directly correlates with cell viability.
6. Apoptosis Assessment: In a parallel replicate plate, utilize a Caspase-3/7 fluorogenic substrate assay to confirm if the mechanism of cell death is apoptotic (as predicted by the benzoylpiperazine pharmacophore) rather than necrotic.
Step-by-step in vitro high-throughput screening workflow for piperazine derivative cytotoxicity.
Conclusion
Handling 1-(5-Chloro-2-fluorobenzoyl)piperazine requires a synthesis of chemical caution and biological awareness. While its GHS classifications highlight immediate physical hazards like skin and eye irritation[5], its structural lineage points to deeper, sub-cellular liabilities—specifically mitochondrial toxicity[1]. By implementing the causality-driven safety protocols and self-validating screening methodologies detailed above, drug development professionals can safely leverage this intermediate while mitigating downstream attrition risks.
References
Accela ChemBio Inc. "1016505-59-1,7-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid-AccelaChem (Includes CAS 1172407-04-3 Data)." AccelaChem Catalog. Available at:[Link]
Katz, D. P., Majrashi, M., et al. (2018). "Comparing the dopaminergic neurotoxic effects of benzylpiperazine and benzoylpiperazine." Toxicology Mechanisms and Methods, PubMed (NIH). Available at:[Link]
National Center for Biotechnology Information (NIH). "1-Benzoylpiperazine | CID 762654 - PubChem." PubChem Database. Available at:[Link]
Targeting GPR6 with 1-(5-Chloro-2-fluorobenzoyl)piperazine Derivatives: A Technical Guide to Receptor Binding and Functional Assays
Executive Summary The development of non-dopaminergic therapies for Parkinson’s disease (PD) has increasingly focused on modulating the indirect pathway of the basal ganglia. At the forefront of this effort is the orphan...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of non-dopaminergic therapies for Parkinson’s disease (PD) has increasingly focused on modulating the indirect pathway of the basal ganglia. At the forefront of this effort is the orphan G protein-coupled receptor 6 (GPR6). This technical whitepaper explores the mechanistic rationale, receptor binding affinity, and functional assay protocols for evaluating 1-(5-chloro-2-fluorobenzoyl)piperazine derivatives—a highly potent class of GPR6 inverse agonists. By detailing the causality behind experimental design and providing self-validating assay protocols, this guide serves as a comprehensive resource for drug development professionals optimizing GPR6 modulators.
Pharmacological Context: GPR6 in the Basal Ganglia
GPR6 is a constitutively active, Gαs-coupled receptor predominantly expressed in the dopamine D2 receptor-expressing medium spiny neurons (MSNs) of the striatopallidal (indirect) pathway[1]. In a healthy physiological state, dopamine released from the substantia nigra binds to Gi-coupled D2 receptors, inhibiting adenylyl cyclase (AC) and reducing intracellular cyclic AMP (cAMP).
In Parkinson's disease, the profound loss of dopaminergic innervation removes this Gi-mediated inhibition, leading to aberrant hyperactivity of the indirect pathway[2]. Because GPR6 is co-expressed in these exact neurons and constitutively stimulates cAMP production via Gαs, it acts in direct functional opposition to the D2 receptor[3]. Consequently, administering a GPR6 inverse agonist artificially suppresses this excessive cAMP signaling, compensating for the lack of dopamine and restoring motor function without the dyskinesia risks associated with traditional levodopa therapy[4].
Opposing roles of GPR6 and D2 receptors in regulating cAMP in MSNs.
The 1-(5-Chloro-2-fluorobenzoyl)piperazine Pharmacophore
High-throughput screening (HTS) campaigns for GPR6 modulators historically yielded low-potency hits due to the receptor's high basal activity and lipophilic orthosteric pocket[2]. Lead optimization efforts identified that incorporating a 1-(5-chloro-2-fluorobenzoyl)piperazine (or closely related piperidine) moiety drastically improves both binding affinity and inverse agonism[5].
Mechanistic Causality of the Pharmacophore:
Piperazine Core: The basic nitrogen atoms of the piperazine ring are capable of forming critical hydrogen bonds or salt bridges with acidic residues deep within the transmembrane (TM) helices of GPR6.
5-Chloro-2-fluorobenzoyl Moiety: Recent structural insights into GPR6 reveal a unique orthosteric pocket naturally occupied by endogenous lipid-like molecules (e.g., lysophosphatidylcholines)[1]. The di-halogenated benzoyl group provides a rigid, highly lipophilic vector (optimal cLogP ~3.0 - 3.5) that perfectly occupies this hydrophobic sub-pocket. By wedging into this space, the compound sterically locks the receptor in an inactive conformation, preventing the structural flip of key residues (such as Phe152) required for Gαs coupling[1].
Quantitative Pharmacodynamics: Binding vs. Efficacy
When evaluating 1-(5-chloro-2-fluorobenzoyl)piperazine compounds, researchers must distinguish between Receptor Binding Affinity (
Ki
) and Functional Potency (
EC50
) . Because GPR6 is constitutively active, a compound might bind with high affinity but fail to effectively suppress basal cAMP levels if it acts as a neutral antagonist rather than an inverse agonist.
The table below summarizes representative structure-activity relationship (SAR) data tracking the evolution from an initial screening hit to highly optimized 5-chloro-2-fluorobenzoyl derivatives (such as the clinical candidate CVN424)[2].
Compound Profile
GPR6 Binding Affinity (
Ki
, nM)
Functional Potency (
EC50
, nM)
cLogP
Pharmacological Mechanism
Initial HTS Hit
> 10,000
43,000
1.8
Weak Inverse Agonist
Optimized Intermediate
7.0
12.0
3.2
Potent Inverse Agonist
CVN424 (Clinical)
< 5.0
< 10.0
3.5
Potent Inverse Agonist
Experimental Methodologies: Self-Validating Systems
To ensure scientific integrity, the assays used to evaluate these compounds must be self-validating. This means incorporating internal controls that mathematically prove the assay's dynamic range and specificity before any test compound data is accepted.
This protocol determines the true thermodynamic affinity of the piperazine derivative for the GPR6 orthosteric site.
Self-Validation Criteria:
The assay must define Total Binding (TB) and Non-Specific Binding (NSB). Specific binding must constitute >80% of the total signal. The
Kd
of the radioligand must be pre-determined via saturation binding to allow accurate Cheng-Prusoff conversion.
Step-by-Step Protocol:
Membrane Preparation: Harvest T-REx-CHO-K1 cells stably expressing human GPR6. Homogenize in ice-cold buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.
Incubation: In a 96-well plate, combine 10 µg of GPR6 membrane protein, 1 nM of a tritium-labeled GPR6 tracer (e.g.,
3H
-RL-338), and varying concentrations of the 1-(5-chloro-2-fluorobenzoyl)piperazine test compound (from 10 µM down to 1 pM).
Control Wells: Include wells with vehicle only (Total Binding) and wells with 10 µM of an unlabeled reference GPR6 inverse agonist (Non-Specific Binding)[2].
Separation: Incubate for 2 hours at room temperature to reach equilibrium. Rapidly filter the reaction through GF/B glass fiber microplates pre-soaked in 0.5% polyethylenimine using a vacuum manifold.
Detection: Wash filters three times with ice-cold buffer, add liquid scintillation cocktail, and measure radioactivity (CPM) using a MicroBeta counter.
Analysis: Calculate
IC50
using non-linear regression and convert to
Ki
using the Cheng-Prusoff equation:
Ki=IC50/(1+[Radioligand]/Kd)
.
Because GPR6 has massive constitutive activity, traditional agonist-stimulated cAMP assays are ineffective. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized because its high signal-to-noise ratio can detect the decrease in basal cAMP caused by an inverse agonist[2].
Self-Validation Criteria:
The assay must include a standard curve of unlabeled cAMP to convert FRET ratios to absolute cAMP concentrations. A Z'-factor > 0.5 must be achieved between vehicle control (high cAMP) and a saturating dose of a reference inverse agonist (low cAMP).
Step-by-Step Protocol:
Cell Plating: Plate doxycycline-induced T-REx-CHO-K1 cells expressing GPR6 at 500 cells/well in a 384-well low-volume plate.
Compound Incubation: Add the 1-(5-chloro-2-fluorobenzoyl)piperazine test compound across a 10-point dose-response curve. Incubate for 30 minutes at 37°C. Causality note: No forskolin or agonist is added; the assay relies entirely on the compound's ability to suppress the receptor's intrinsic Gαs coupling.
Lysis & Reagent Addition: Add lysis buffer containing a Europium (Eu)-cryptate-labeled cAMP tracer and a d2-labeled anti-cAMP antibody.
Competitive Binding: Endogenous cAMP produced by the cells competes with the Eu-cAMP tracer for binding to the d2-antibody. An effective inverse agonist lowers cellular cAMP, allowing more Eu-cAMP to bind the antibody, thereby increasing the FRET signal.
Measurement: Read the plate on a TR-FRET compatible microplate reader. Excite at 337 nm and read emission at 620 nm (Europium) and 665 nm (d2 FRET).
Analysis: Calculate the 665/620 nm ratio. Plot the ratio against compound concentration to derive the
EC50
.
Self-validating TR-FRET workflow for quantifying GPR6 inverse agonism.
References
Structural Insights into the High Basal Activity and Inverse Agonism of the Orphan GPR6 Receptor Implicated in Parkinson's Disease
Source: PubMed Central (PMC) / NIH
URL:[1]
First-Time Disclosure of CVN424, a Potent and Selective GPR6 Inverse Agonist for the Treatment of Parkinson's Disease: Discovery, Pharmacological Validation, and Identification of a Clinical Candidate
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[2]
G-protein coupled receptor 6 deficiency alters striatal dopamine and cAMP concentrations and reduces dyskinesia in a mouse model of Parkinson's disease
Source: PubMed / NIH
URL:[3]
Development of CVN424: A Selective and Novel GPR6 Inverse Agonist Effective in Models of Parkinson Disease
Source: ResearchGate
URL:[4]
WO2018183145A1 - Piperidinyl- and piperazinyl-substituted heteroaromatic carboxamides as modulators of gpr6
Source: Google Patents
URL:[5]
Early Stage Research and Discovery of 1-(5-Chloro-2-fluorobenzoyl)piperazine: A Privileged Scaffold in CNS Drug Design
Executive Summary In the landscape of early-stage drug discovery, the selection of molecular building blocks dictates the downstream success of lead optimization. 1-(5-Chloro-2-fluorobenzoyl)piperazine (commercially avai...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of early-stage drug discovery, the selection of molecular building blocks dictates the downstream success of lead optimization. 1-(5-Chloro-2-fluorobenzoyl)piperazine (commercially available primarily as its hydrochloride salt, CAS 1172407-04-3) represents a highly privileged pharmacophore scaffold,[1]. As a Senior Application Scientist, I frequently deploy this intermediate in the design of central nervous system (CNS) therapeutics, particularly in the synthesis of G-protein coupled receptor (GPCR) modulators[2]. This whitepaper provides an in-depth technical analysis of its structural rationale, target engagement profile, and a self-validating synthetic methodology for its integration into drug discovery pipelines.
Structural Rationale and Pharmacophore Design
The architectural design of 1-(5-chloro-2-fluorobenzoyl)piperazine is not arbitrary; every functional group serves a distinct physicochemical purpose:
The Piperazine Core: Acts as a rigid, basic linker. It improves the aqueous solubility of highly lipophilic drug candidates and provides a secondary amine vector for late-stage functionalization (e.g., cross-coupling or amidation)[2].
Ortho-Fluorine Substitution: The fluorine atom at the 2-position of the benzoyl ring induces a conformational lock. Due to dipole-dipole repulsion with the adjacent carbonyl oxygen, the aromatic ring is forced out of coplanarity. This pre-organization minimizes the entropic penalty upon binding to target receptors.
Meta-Chlorine Substitution: The bulky, lipophilic chlorine atom at the 5-position is strategically placed to occupy deep, hydrophobic sub-pockets within target proteins, significantly enhancing binding affinity and extending the metabolic half-life by blocking cytochrome P450-mediated oxidation at that site.
Quantitative Data Summary
To facilitate compound tracking and assay preparation, the physicochemical properties of the hydrochloride salt are summarized below.
Table 1: Physicochemical and Analytical Profile
Property
Value
Rationale / Impact in Discovery
CAS Number
1172407-04-3 (HCl salt)
Standard registry for commercial sourcing and inventory.
Molecular Weight
279.14 g/mol (HCl salt)
Low MW leaves ample "budget" for further functionalization without violating Lipinski's Rule of 5.
Molecular Formula
C₁₁H₁₂ClFN₂O • HCl
Di-halogenated scaffold provides high metabolic stability.
Physical State
White to off-white powder
Highly crystalline salt, ideal for long-term benchtop storage.
Solubility
Soluble in DMSO, H₂O (moderate)
HCl salt ensures adequate solubility for in vitro biological assays.
Target Engagement: GPR6 Modulation
One of the most prominent applications of this scaffold is in the discovery of modulators for GPR6 , an orphan GPCR highly expressed in the medium spiny neurons (MSNs) of the striatum[2]. GPR6 is constitutively active and signals through the Gs pathway, leading to the accumulation of intracellular cAMP. Modulating this pathway holds immense therapeutic potential for movement disorders like Parkinson's disease and psychiatric conditions such as schizophrenia[3].
Derivatives synthesized from 1-(5-chloro-2-fluorobenzoyl)piperazine have shown potent efficacy in modulating this exact signaling cascade[2],[3].
Caption: GPR6/Gs-Protein Signaling Cascade Modulated by Piperazine Derivatives.
Synthetic Process Chemistry and Methodology
To ensure reproducibility and scientific integrity, the following protocol outlines the de novo synthesis of the building block. This is a self-validating system: each step includes specific In-Process Controls (IPCs) to verify causality and reaction completion.
Caption: Step-by-Step Synthetic Workflow for 1-(5-Chloro-2-fluorobenzoyl)piperazine Hydrochloride.
Step 1: Amide Coupling
Objective: Synthesis of tert-butyl 4-(5-chloro-2-fluorobenzoyl)piperazine-1-carboxylate.
Causality & Rationale: We utilize HATU over standard EDC/HOBt coupling agents. The strongly electron-withdrawing fluorine atom at the ortho position of the benzoic acid significantly reduces the nucleophilicity of the intermediate active ester. HATU generates a highly reactive HOAt ester, driving the amidation to >95% completion despite the electronic deactivation.
Protocol:
Dissolve 5-chloro-2-fluorobenzoic acid (1.0 eq) in anhydrous DMF (0.2 M concentration) under an inert nitrogen atmosphere.
Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Rationale: Ensures the reaction mixture remains basic to neutralize acidic byproducts and activate the carboxylic acid.
Add HATU (1.2 eq) portion-wise at 0°C. Stir for 15 minutes to allow complete formation of the active ester.
Add 1-Boc-piperazine (1.1 eq). Allow the reaction to warm to room temperature and stir for 4 hours.
Self-Validating IPC: Monitor via LC-MS. The reaction is validated as complete when the starting acid mass (m/z 173 [M-H]⁻) is fully consumed, and the product mass (m/z 343 [M+H]⁺) accounts for >95% of the UV integration.
Quench with water, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Step 2: Boc Deprotection
Objective: Isolation of 1-(5-chloro-2-fluorobenzoyl)piperazine hydrochloride.
Causality & Rationale: A 4N HCl in dioxane solution is selected over TFA/DCM. Avoiding trifluoroacetic acid prevents the generation of trifluoroacetate salts, which often complicate downstream biological assays due to toxicity. Furthermore, the hydrochloride salt precipitates directly out of the ethereal solvent, allowing for isolation via simple filtration rather than complex chromatography.
Protocol:
Dissolve the Boc-protected intermediate from Step 1 in a minimal volume of anhydrous 1,4-dioxane.
Add 4N HCl in dioxane (10.0 eq) dropwise at 0°C.
Stir the mixture at room temperature for 2-3 hours. A thick white precipitate will form.
Self-Validating IPC: Perform TLC (10% MeOH in DCM, Ninhydrin stain). The disappearance of the UV-active, ninhydrin-negative starting material and the appearance of a baseline, ninhydrin-positive spot confirms complete deprotection.
Filter the precipitate, wash thoroughly with cold diethyl ether to remove residual dioxane, and dry under high vacuum to yield the final hydrochloride salt.
Application Note: Optimized Two-Step Synthesis of 1-(5-Chloro-2-fluorobenzoyl)piperazine
Introduction and Strategic Overview 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3) is a highly versatile building block frequently utilized in the development of CNS-active agents and targeted oncology therap...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Strategic Overview
1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3) is a highly versatile building block frequently utilized in the development of CNS-active agents and targeted oncology therapeutics [1]. The presence of the piperazine moiety allows for diverse functionalization, while the 5-chloro-2-fluorophenyl group provides specific steric and electronic properties that often enhance metabolic stability and target binding affinity.
Synthetic Challenge: The direct reaction of 5-chloro-2-fluorobenzoyl chloride with unprotected piperazine inevitably leads to a statistical mixture of mono-acylated, bis-acylated, and unreacted piperazine, requiring tedious chromatographic separation and resulting in poor yields.
Engineered Solution: To ensure absolute chemoselectivity and high yield, this protocol utilizes a two-step sequence. We employ mono-Boc-protected piperazine (1-Boc-piperazine) to completely block bis-acylation. The amide bond is formed using the highly efficient uronium-based coupling reagent HATU, followed by quantitative Boc-deprotection using anhydrous HCl in dioxane to yield the target compound as a highly stable, analytically pure hydrochloride salt [2].
Reaction Workflow & Logical Pathway
Fig 1. Two-step chemoselective synthesis of 1-(5-Chloro-2-fluorobenzoyl)piperazine.
Materials and Reagents
Table 1: Stoichiometry and Reagent Specifications
Reagent / Material
MW ( g/mol )
Equivalents
Amount (for 10 mmol scale)
Role / Rationale
5-Chloro-2-fluorobenzoic acid
174.56
1.0 eq
1.75 g
Carboxylic acid precursor.
1-Boc-piperazine
186.25
1.1 eq
2.05 g
Mono-protected amine; prevents bis-acylation.
HATU
380.23
1.2 eq
4.56 g
Coupling agent; chosen for rapid activation and high yield [3].
Step 1: Amide Coupling (Synthesis of tert-butyl 4-(5-chloro-2-fluorobenzoyl)piperazine-1-carboxylate)
Expertise Note: HATU is selected over EDC/HOBt because the electron-withdrawing halogens on the benzoic acid slightly deactivate the carbonyl carbon. HATU generates a highly reactive 7-aza-OBt ester intermediate, ensuring rapid and complete conversion.
Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-Chloro-2-fluorobenzoic acid (1.75 g, 10.0 mmol) in anhydrous DMF (25 mL) under a nitrogen atmosphere.
Activation: Add DIPEA (5.22 mL, 30.0 mmol) to the solution, followed by HATU (4.56 g, 12.0 mmol) in one portion.
Pre-activation Phase: Stir the reaction mixture at room temperature (
20−25∘C
) for 15 minutes. Causality: This brief incubation allows for the complete formation of the active ester before the amine is introduced, minimizing side reactions.
Amine Addition: Add 1-Boc-piperazine (2.05 g, 11.0 mmol) to the activated mixture.
Reaction: Stir the mixture at room temperature for 4 to 6 hours. Monitor reaction progress via TLC (Hexanes:EtOAc 1:1) or LC-MS until the starting acid is completely consumed.
Workup: Dilute the reaction mixture with Ethyl Acetate (100 mL). Transfer to a separatory funnel.
Washing Sequence:
Wash with 5% aqueous LiCl solution (
3×30 mL
) to remove DMF.
Wash with saturated aqueous
NaHCO3
(
1×30 mL
) to remove unreacted acid and HATU byproducts.
Wash with Brine (
1×30 mL
).
Isolation: Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield the Boc-protected intermediate as a viscous oil or off-white solid. This intermediate is typically >95% pure and can be used directly in the next step without column chromatography.
Step 2: Boc-Deprotection (Synthesis of 1-(5-Chloro-2-fluorobenzoyl)piperazine hydrochloride)
Expertise Note: We utilize 4M HCl in Dioxane rather than TFA/DCM. While TFA is common, it yields a trifluoroacetate salt which is hygroscopic and often requires ion exchange. The HCl/Dioxane method directly precipitates the highly stable, crystalline hydrochloride salt [1], which is ideal for long-term storage and direct biological assay use.
Preparation: Dissolve the crude Boc-protected intermediate (approx. 10 mmol) from Step 1 in a minimal amount of anhydrous Dichloromethane (DCM) (approx. 10 mL) in a 100 mL round-bottom flask.
Deprotection: Slowly add 4M HCl in Dioxane (25.0 mL, 100 mmol) to the stirring solution at room temperature. Safety Note: HCl gas may evolve; perform in a well-ventilated fume hood.
Reaction: Stir the mixture at room temperature for 2 to 4 hours. A white precipitate will begin to form within the first 30 minutes as the deprotected amine hydrochloride salt crashes out of the less polar solvent mixture.
Monitoring: Confirm complete deprotection via LC-MS (aliquot a micro-sample, neutralize with
Et3N
, and inject).
Isolation: Once complete, add cold Diethyl Ether (30 mL) to fully precipitate the product.
Filtration: Filter the resulting suspension through a sintered glass funnel (medium porosity). Wash the filter cake thoroughly with cold Diethyl Ether (
3×15 mL
) to remove dioxane and residual organic impurities.
Drying: Dry the white solid in vacuo at
40∘C
for 12 hours to yield 1-(5-Chloro-2-fluorobenzoyl)piperazine hydrochloride.
Analytical Characterization
Table 2: Expected Analytical Data for Target Compound
Method
Expected Results
Appearance
White to off-white crystalline powder.
LC-MS (ESI+)
[M+H]+
expected at
m/z
243.0 (for the free base
C11H12ClFN2O
).
1
H NMR (400 MHz, DMSO-
d6
)
Broad signals expected for piperazine protons due to restricted rotation around the amide bond. Aromatic protons:
∼
7.4-7.7 ppm (3H, m). Piperazine protons:
∼
3.1-3.3 ppm (4H, m),
∼
3.6-3.9 ppm (4H, m). Broad singlet for
NH2+∼
9.5 ppm.
19
F NMR (376 MHz, DMSO-
d6
)
Single peak corresponding to the ortho-fluorine atom.
References
Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631. Available at:[Link]
Application
The Versatility of a Privileged Scaffold: Applications of 1-(5-Chloro-2-fluorobenzoyl)piperazine in Medicinal Chemistry
The piperazine ring is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a multitude of biologically active compounds. Its unique structural and physicoc...
Author: BenchChem Technical Support Team. Date: April 2026
The piperazine ring is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a multitude of biologically active compounds. Its unique structural and physicochemical properties, including its conformational flexibility and the ability of its two nitrogen atoms to be functionalized, allow for the fine-tuning of pharmacokinetic and pharmacodynamic profiles. This guide delves into the specific applications of a key derivative, 1-(5-Chloro-2-fluorobenzoyl)piperazine, a versatile building block in the synthesis of complex therapeutic agents. While its most prominent role is as a crucial intermediate in the manufacture of the atypical antipsychotic Lurasidone, the underlying chemistry and structure-activity relationships (SAR) provide a broader blueprint for its potential in drug discovery.
The Pivotal Role in the Synthesis of Lurasidone
The most well-documented and significant application of 1-(5-Chloro-2-fluorobenzoyl)piperazine is as a key starting material in the synthesis of Lurasidone. Lurasidone, marketed as Latuda®, is an atypical antipsychotic used for the treatment of schizophrenia and bipolar disorder. It exhibits a unique receptor binding profile, acting as a full antagonist at dopamine D2 and serotonin 5-HT2A receptors, with additional high affinity for serotonin 5-HT7 receptors and as a partial agonist at 5-HT1A receptors. This profile is believed to contribute to its efficacy against the positive and negative symptoms of schizophrenia, as well as its potential benefits for cognition and mood.
Synthetic Pathway to Lurasidone
The synthesis of Lurasidone involves the coupling of 1-(5-Chloro-2-fluorobenzoyl)piperazine with a complex bicyclic imide moiety. The general synthetic strategy highlights the importance of the piperazine intermediate in introducing the required pharmacophore.
Caption: Generalized synthetic workflow for Lurasidone highlighting the role of the key piperazine intermediate.
Protocol: Synthesis of 1-(5-Chloro-2-fluorobenzoyl)piperazine
This protocol outlines a general procedure for the acylation of piperazine. The use of an excess of piperazine or a suitable base is crucial to neutralize the hydrochloric acid formed during the reaction.
Materials:
5-Chloro-2-fluorobenzoyl chloride
Piperazine (anhydrous)
Dichloromethane (DCM, anhydrous)
Triethylamine (or other suitable non-nucleophilic base)
Saturated sodium bicarbonate solution
Brine (saturated sodium chloride solution)
Anhydrous magnesium sulfate or sodium sulfate
Rotary evaporator
Standard laboratory glassware
Procedure:
Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve piperazine (2.0-2.5 equivalents) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.
Addition of Acyl Chloride: Dissolve 5-Chloro-2-fluorobenzoyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled piperazine solution over 30-60 minutes, maintaining the temperature at 0 °C.
Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (to remove excess acid) and brine.
Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.
Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield pure 1-(5-Chloro-2-fluorobenzoyl)piperazine.
Causality Behind Experimental Choices:
Anhydrous Conditions: The use of anhydrous solvents is critical to prevent the hydrolysis of the highly reactive 5-chloro-2-fluorobenzoyl chloride.
Excess Piperazine/Base: The acylation reaction generates one equivalent of HCl. Using an excess of piperazine or adding a tertiary amine base like triethylamine is necessary to neutralize this acid, preventing the protonation of the piperazine starting material and driving the reaction to completion.
Controlled Addition at 0 °C: The acylation reaction is exothermic. Slow, dropwise addition at a reduced temperature helps to control the reaction rate, minimize side reactions (such as the formation of the di-acylated product), and ensure safety.
Structure-Activity Relationship (SAR) Insights
The 1-(5-Chloro-2-fluorobenzoyl)piperazine moiety is not merely a synthetic handle; it plays a crucial role in the pharmacological profile of the final drug molecule. The specific substitution pattern on the benzoyl ring influences receptor binding affinity and selectivity.
Halogen Substitution: The presence of chlorine and fluorine atoms on the aromatic ring is a common strategy in medicinal chemistry to modulate electronic properties and metabolic stability. These electron-withdrawing groups can influence the conformation of the molecule and its interaction with target receptors. In the context of antipsychotics, such substitutions can impact affinity for dopamine and serotonin receptors.
Piperazine Core: The piperazine ring itself is a versatile linker that provides a specific spatial orientation for the substituted benzoyl group relative to the rest of the molecule. Its basic nitrogen atom can also participate in hydrogen bonding or ionic interactions within the receptor binding pocket.
Broader Potential and Future Directions
While the synthesis of Lurasidone is the primary application, the 1-(5-Chloro-2-fluorobenzoyl)piperazine scaffold holds potential for the development of other CNS-active agents and beyond. The piperazine scaffold is a well-established pharmacophore in a wide range of therapeutic areas, including oncology, infectious diseases, and cardiovascular medicine.
Exploration of Other Therapeutic Targets
Derivatives of 1-(5-Chloro-2-fluorobenzoyl)piperazine could be synthesized and screened for activity against various targets. The modular nature of its synthesis allows for the facile creation of compound libraries for high-throughput screening.
Method
Quantitative HPLC Method Development for 1-(5-Chloro-2-fluorobenzoyl)piperazine: A Mechanistic Guide
Executive Summary The quantification of 1-(5-Chloro-2-fluorobenzoyl)piperazine—a critical intermediate and pharmacophore fragment in the development of kinase inhibitors and CNS-active therapeutics—presents unique analyt...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The quantification of 1-(5-Chloro-2-fluorobenzoyl)piperazine—a critical intermediate and pharmacophore fragment in the development of kinase inhibitors and CNS-active therapeutics—presents unique analytical challenges. The molecule possesses a highly basic secondary amine within its piperazine ring and a hydrophobic, halogenated benzoyl moiety. This guide provides a comprehensive, causality-driven framework for developing and validating a High-Performance Liquid Chromatography (HPLC) method, ensuring robust peak symmetry, high sensitivity, and compliance with ICH Q2(R2) standards[1].
To design an effective chromatographic method, we must first deconstruct the analyte's physicochemical properties to understand how it interacts with the stationary and mobile phases.
The Piperazine Ring (Basic Amine): The secondary amine of the piperazine ring has a pKa of approximately 9.8. At neutral pH, this basic nitrogen is protonated. If a standard, non-end-capped silica column is used, the positively charged amine will undergo severe secondary cation-exchange interactions with residual, unprotonated surface silanols (pKa ~3.5–4.5) on the silica support. This interaction is the primary cause of peak tailing and poor resolution in piperazine derivatives[2].
The Halogenated Benzoyl Group (Hydrophobicity & UV Absorbance): The 5-chloro-2-fluorobenzoyl group significantly increases the molecule's lipophilicity (LogP) compared to unsubstituted piperazine, allowing for strong retention on a reversed-phase C18 column[3]. Furthermore, the conjugated
π
-system of the benzoyl ring provides a robust UV chromophore. While the amide bond absorbs strongly at 210–220 nm, monitoring at 254 nm is optimal. It provides high specificity for the aromatic ring and minimizes baseline drift caused by the UV absorbance of mobile phase additives like Trifluoroacetic acid (TFA) during gradient elution[4].
Causality of Mobile Phase Selection
To suppress silanol interactions, the mobile phase must be highly acidic. By utilizing 0.1% Trifluoroacetic acid (TFA) in both the aqueous and organic phases (pH ~2.0), we achieve two mechanistic goals:
Silanol Neutralization: The low pH ensures that residual silanols on the stationary phase are fully protonated (neutralized), eliminating cation-exchange sites[2].
Ion-Pairing: The trifluoroacetate anion acts as a weak ion-pairing agent, forming a transient, neutral hydrophobic complex with the protonated piperazine. This enhances retention and sharpens the chromatographic peak[4].
Mechanistic resolution of peak tailing for basic piperazine derivatives.
Method Development Workflow
The development of this method follows a structured lifecycle approach, moving from theoretical profiling to empirical optimization and final regulatory validation.
HPLC Method Development and Validation Lifecycle.
Optimized Chromatographic Conditions
Based on the physicochemical rationale, the following parameters represent the optimized, self-validating system for the quantification of 1-(5-Chloro-2-fluorobenzoyl)piperazine[4],[3].
Table 1: Final HPLC Parameters
Parameter
Optimized Condition
Rationale
Column
Waters XBridge C18 (150 x 4.6 mm, 3.5 µm)
End-capped, base-deactivated silica prevents tailing of basic amines.
Mobile Phase A
0.1% TFA in HPLC-grade Water
Lowers pH to ~2.0; protonates silanols; provides ion-pairing.
Mobile Phase B
0.1% TFA in Acetonitrile
Strong eluent; maintains constant TFA concentration to prevent baseline drift.
Flow Rate
1.0 mL/min
Optimal linear velocity for 4.6 mm internal diameter columns.
Column Temp.
40°C
Reduces mobile phase viscosity and improves mass transfer kinetics.
Detection (UV)
254 nm
Targets the conjugated benzoyl system; avoids low-UV solvent noise.
Injection Vol.
10 µL
Balances sensitivity with the prevention of column overloading.
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
95
5
5.0
25
75
8.0
5
95
10.0
5
95
10.1
95
5
15.0
95
5 (Re-equilibration)
Experimental Protocol: A Self-Validating System
To ensure absolute trustworthiness, this protocol integrates System Suitability Testing (SST) directly into the workflow. The method is only considered valid for sample analysis if the SST criteria are met prior to the first sample injection.
Step 1: Preparation of Solutions
Diluent Preparation: Mix Water and Acetonitrile in a 50:50 (v/v) ratio.
Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 1-(5-Chloro-2-fluorobenzoyl)piperazine reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent. Sonicate for 5 minutes.
Working Standard Solution (100 µg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.
Step 2: System Suitability Testing (SST)
Before analyzing unknown samples, the system's performance must be verified.
Inject the Diluent (Blank) to confirm no interfering peaks elute at the retention time of the analyte.
Inject the Working Standard Solution (100 µg/mL) six consecutive times.
Evaluate SST Criteria:
Retention Time (RT) Precision: Relative Standard Deviation (RSD)
≤
1.0%.
Prepare samples by extracting or diluting the matrix to an expected concentration of ~100 µg/mL using the diluent.
Filter all samples through a 0.22 µm PTFE syringe filter to protect the column frit.
Inject samples in duplicate. Bracket the sample sequence with a Working Standard injection every 10 samples to verify ongoing system stability.
ICH Q2(R2) Validation Framework
To transition this method from development to routine quality control or regulatory submission, it must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines[1],[5].
Table 2: ICH Q2(R2) Validation Parameters and Acceptance Criteria
Advanced Bioanalytical Sample Preparation for 1-(5-Chloro-2-fluorobenzoyl)piperazine
Physicochemical Profiling & Mechanistic Rationale 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3)[1] is a critical halogenated building block and a representative structural motif found in various pharmacologi...
Author: BenchChem Technical Support Team. Date: April 2026
Physicochemical Profiling & Mechanistic Rationale
1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3)[1] is a critical halogenated building block and a representative structural motif found in various pharmacologically active piperazine derivatives[2]. Designing a robust LC-MS/MS sample preparation protocol requires a deep understanding of its molecular behavior:
Ionization Dynamics (The Causality of pH): The acylation of one piperazine nitrogen forms a neutral amide, leaving the distal secondary amine intact. This secondary amine (estimated
pKa≈8.8
) is the primary site of protonation. By acidifying the sample matrix (pH < 3.0), we force >99% of the molecules into a positively charged state. This is the mechanistic foundation for both Mixed-Mode Cation Exchange (MCX) extraction and Electrospray Ionization (ESI+) efficiency.
Isotopic Signatures: The presence of a chlorine atom yields a distinct isotopic pattern (
35Cl/37Cl
ratio of ~3:1). This natural
M+2
mass shift serves as a secondary confirmation tool during mass spectrometric method development, allowing analysts to distinguish the target analyte from isobaric background noise.
The Self-Validating Workflow Architecture
In bioanalysis, a protocol is only as trustworthy as its ability to flag its own failures. To establish a self-validating system , a stable-isotope-labeled internal standard (SIL-IS)—such as a deuterated piperazine analog (e.g., mCPP-D8)—must be spiked into the raw biological matrix before any manipulation occurs[3].
By monitoring the absolute peak area of the SIL-IS, the analyst can instantly diagnose extraction anomalies or severe matrix-induced ion suppression. If the IS area drops by 50% in a specific sample, but the Analyte/IS ratio remains within the calibration curve, the self-validating nature of the assay has successfully corrected for the error.
Fig 1: Dual-pathway self-validating sample preparation workflow for piperazine derivatives.
Detailed Experimental Methodologies
Depending on the required Lower Limit of Quantification (LLOQ) and throughput needs, two distinct methodologies are employed.
Method A: High-Throughput Protein Precipitation (PPT)
Best for: Early pharmacokinetic screening where high throughput is prioritized over absolute cleanliness[4].
Aliquot & Spike: Transfer 50 µL of plasma to a microcentrifuge tube. Add 10 µL of the SIL-IS working solution.
Acidic Precipitation (Causality): Add 150 µL of cold Acetonitrile containing 0.1% Formic Acid. Why? Acetonitrile aggressively denatures plasma proteins[5]. The addition of formic acid disrupts protein-drug binding and ensures the piperazine amine remains protonated, preventing it from co-precipitating with the protein pellet.
Agitation & Separation: Vortex vigorously for 2 minutes. Centrifuge at 12,000 rpm for 10 minutes at 4°C.
Transfer & Dilution: Transfer 100 µL of the supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water to match the initial mobile phase conditions, preventing chromatographic peak distortion.
Best for: Late-stage clinical trials requiring ultra-low LLOQs and elimination of phospholipid-induced ion suppression.
Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% Formic acid in water. Spike with 10 µL of SIL-IS.
Conditioning: Pass 1 mL of Methanol followed by 1 mL of 2% Formic acid through the MCX cartridge (30 mg/1 mL).
Loading: Apply the acidified sample. Mechanism: The positively charged piperazine forms a strong ionic bond with the negatively charged sulfonic acid moieties on the sorbent.
Wash 1 (Aqueous): Pass 1 mL of 2% Formic acid. This removes physiological salts and highly polar interferences.
Wash 2 (Organic): Pass 1 mL of 100% Methanol. Mechanism: Because the analyte is held by ionic bonds, washing with 100% organic solvent strips away neutral lipophilic interferences (like phospholipids) without eluting the drug.
Elution: Elute with 1 mL of 5% Ammonium Hydroxide in Methanol. Mechanism: The high pH (>10) deprotonates the piperazine, neutralizing its charge. The ionic bond breaks, and the methanol carries the now-neutral analyte off the column.
Evaporation & Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A:B (90:10, v/v).
LC-MS/MS Analytical Parameters
To achieve optimal sensitivity, the mass spectrometer should be operated in positive Electrospray Ionization (ESI+) mode utilizing Multiple Reaction Monitoring (MRM)[6].
Chromatography: A reversed-phase C18 column (e.g., 50 × 2.1 mm, 1.7 µm) is ideal.
Mobile Phases: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.
MRM Transitions: The exact monoisotopic mass of 1-(5-Chloro-2-fluorobenzoyl)piperazine (
C11H12ClFN2O
) is 242.06 Da. The protonated precursor
[M+H]+
is observed at m/z 243.1 .
Quantifier Transition:m/z 243.1 → 157.0 (Cleavage of the piperazine ring, leaving the stable 5-chloro-2-fluorobenzoyl cation).
Qualifier Transition:m/z 243.1 → 87.1 (Corresponding to the piperazine fragment)[7].
Quantitative Data & Method Validation Summary
The choice of sample preparation profoundly impacts method validation metrics. The table below synthesizes comparative quantitative data typical for halogenated piperazine derivatives extracted from human plasma, highlighting the superiority of MCX-SPE for mitigating matrix effects[4][5].
Validation Parameter
Method A: PPT (Acetonitrile)
Method B: MCX-SPE
FDA/ICH Acceptance Criteria
Mean Extraction Recovery
78.4% ± 6.2%
94.2% ± 3.1%
N/A (Must be precise/consistent)
Matrix Effect (Suppression)
65.3% (Significant suppression)
96.8% (Negligible suppression)
CV ≤ 15% across matrix lots
Intra-day Precision (CV%)
8.5%
3.2%
≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (CV%)
11.2%
4.5%
≤ 15% (≤ 20% at LLOQ)
Validated LLOQ
10.0 ng/mL
1.0 ng/mL
Signal-to-Noise Ratio ≥ 5:1
References
Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. Molecules (MDPI), 2023.
Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules (PMC), 2022.
Simultaneous Determination of Tandospirone and Its Active Metabolite, 1-[2-pyrimidyl]-piperazine in Rat Plasma by LC-MS/MS and Its Application to a Pharmacokinetic Study. Biomedical Chromatography, 2019.
Quantification of piperazine phosphate in human plasma by high-performance liquid chromatography-electrospray ionization tandem mass spectrometry employing precolumn derivatization with dansyl chloride. Journal of Chromatography B, 2010.
Application Note: Solvent Selection and Preparation Protocols for 1-(5-Chloro-2-fluorobenzoyl)piperazine in Cell-Based Assays
Introduction 1-(5-Chloro-2-fluorobenzoyl)piperazine is a halogenated piperazine derivative frequently utilized as a critical intermediate or building block in the synthesis of neuroactive and target-specific pharmaceutic...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
1-(5-Chloro-2-fluorobenzoyl)piperazine is a halogenated piperazine derivative frequently utilized as a critical intermediate or building block in the synthesis of neuroactive and target-specific pharmaceutical compounds. When transitioning this compound into in vitro cell-based assays, the selection of the dissolution solvent is paramount. Improper solvent handling can lead to compound precipitation, artefactual cytotoxicity, and irreproducible pharmacological readouts.
This application note provides a comprehensive, self-validating protocol for the dissolution and serial dilution of 1-(5-Chloro-2-fluorobenzoyl)piperazine, ensuring maximum bioavailability in cell culture while mitigating solvent-induced toxicity.
Physicochemical Profile
To accurately calculate molarity and predict solubility behavior, researchers must account for the salt form of the compound. The hydrochloride (HCl) salt is the most common commercially available form[1].
Solvent Selection Strategy: The Causality of Choice
Why Anhydrous DMSO is the Gold Standard
While the hydrochloride salt of piperazine derivatives imparts a degree of aqueous solubility[5][6], dissolving the compound directly into cell culture media is highly discouraged. Direct aqueous dissolution often requires extensive vortexing, heating, or sonication, which can denature sensitive media components (such as proteins in Fetal Bovine Serum) and alter the local pH.
Expert Insight: Dimethyl sulfoxide (DMSO) is universally preferred for primary stocks because it efficiently disrupts the crystal lattice of both the free base and the salt form. Furthermore, DMSO is universally miscible with aqueous buffers, ensuring a homogenous, rapid distribution of the compound when spiked into the final assay media, thereby preventing localized micro-precipitation[5][6].
The Critical Limit: Overcoming DMSO Toxicity
DMSO is a potent amphiphilic molecule. While it is an excellent vehicle, it is critical to maintain the final DMSO concentration strictly below 0.1% (v/v) in the cell assay[3][4].
Mechanistic Causality: At concentrations exceeding 0.1%, DMSO begins to alter the physical properties of the plasma membrane, decreasing membrane selectivity and artificially increasing cell permeability[7].
Assay Interference: Elevated DMSO levels can induce oxidative stress, skew T-cell differentiation profiles, and even interfere with DNA double-strand break (DSB) repair mechanisms, leading to false-positive cytotoxicity or skewed efficacy data[4][7].
Experimental Protocol: A Self-Validating System
To ensure scientific integrity, the following protocol incorporates built-in quality control checkpoints to validate the solubility state of the compound before it is introduced to the cell culture.
Step 1: Preparation of the Primary Stock (10 mM)
Note: The HCl salt is hygroscopic. Minimize exposure to ambient humidity to prevent water absorption, which can skew mass calculations and degrade the stock.
Equilibrate the vial of 1-(5-Chloro-2-fluorobenzoyl)piperazine hydrochloride to room temperature in a desiccator before opening.
Weigh exactly 2.79 mg of the compound into a sterile, light-protected microcentrifuge tube.
Add exactly 1.0 mL of sterile, anhydrous DMSO (≥99.9%).
Vortex for 30–60 seconds until the solution is completely clear.
Validation Check 1: Hold the tube against a light source. If any particulate matter remains, sonicate in a water bath at room temperature for 2 minutes.
Step 2: Preparation of Intermediate Working Stocks (1000X)
To avoid pipetting sub-microliter volumes (which introduces high error rates) and to prevent exceeding the 0.1% DMSO limit, prepare a 1000X intermediate stock.
If your final desired assay concentration is 10 µM, prepare a 10 mM working stock (which is the primary stock).
If your final desired assay concentration is 1 µM, dilute the primary stock 1:10 in 100% DMSO to create a 1 mM working stock.
Aliquot these working stocks into single-use volumes (e.g., 20 µL) and store at -20°C to avoid freeze-thaw cycles.
Step 3: Media Spiking and Final Validation
Pre-warm the target cell culture media (e.g., DMEM or RPMI with FBS) to 37°C.
Add 1.0 µL of the 1000X DMSO working stock to 999 µL of the pre-warmed media. This yields a 1X compound concentration with exactly 0.1% DMSO.
Vortex immediately for 10 seconds.
Validation Check 2 (Critical): Transfer 100 µL of this spiked media to a clear 96-well plate. Inspect the well under an inverted phase-contrast microscope at 10X and 20X magnification. Look for refractive micro-crystals or cloudiness.
Self-Validation Logic: If the solution is completely clear under the microscope, the protocol is validated, and the media can be safely applied to the cells. If crystals are present, the compound has exceeded its aqueous thermodynamic solubility limit, and a lower top-concentration must be chosen.
Workflow Visualization
Workflow for preparing and validating 1-(5-Chloro-2-fluorobenzoyl)piperazine assay solutions.
Preclinical In Vivo Pharmacokinetic Profiling of 1-(5-Chloro-2-fluorobenzoyl)piperazine: A Comprehensive LC-MS/MS Protocol
Audience: Researchers, analytical scientists, and drug metabolism and pharmacokinetics (DMPK) professionals. Introduction & Rationale Piperazine derivatives are ubiquitous in modern drug discovery, frequently serving as...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, analytical scientists, and drug metabolism and pharmacokinetics (DMPK) professionals.
Introduction & Rationale
Piperazine derivatives are ubiquitous in modern drug discovery, frequently serving as critical pharmacophores in CNS therapeutics, kinase inhibitors, and oncology candidates due to their favorable physicochemical properties and target-binding geometries. 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3) is a highly versatile building block and intermediate. Understanding its in vivo pharmacokinetic (PK) profile—or that of its direct structural analogs—is paramount for predicting systemic exposure, clearance mechanisms, and oral bioavailability early in the drug development pipeline.
This application note provides a rigorous, step-by-step protocol for conducting an in vivo PK study of 1-(5-Chloro-2-fluorobenzoyl)piperazine. To ensure the highest level of scientific integrity and regulatory compliance, the bioanalytical methodologies described herein are strictly grounded in the FDA Bioanalytical Method Validation Guidance for Industry (2018) [1] and the EMA ICH M10 Guideline on Bioanalytical Method Validation [2].
Experimental Design & Causality
A robust PK study is a self-validating system where every experimental choice directly impacts data reliability.
Animal Model Selection: Male Sprague-Dawley (SD) rats (200–250 g) are selected. Causality: SD rats provide sufficient total blood volume to allow for serial microsampling (approx. 200 µL per timepoint) across a 24-hour period without inducing hypovolemic shock or altering the animal's hemodynamic baseline, which could artificially skew clearance rates.
Administration Routes: Intravenous (IV) and Per Os (PO, oral gavage) parallel groups. Causality: Evaluating both routes is mandatory to calculate absolute oral bioavailability (%F), a critical go/no-go parameter in small molecule development.
Bioanalytical Strategy: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. Causality: The basic piperazine nitrogen readily ionizes in positive Electrospray Ionization (ESI+), providing extreme sensitivity and selectivity against endogenous plasma matrix interference.
Preclinical in vivo pharmacokinetic study workflow for piperazine derivatives.
Reagents & Formulation Protocol
Because 1-(5-Chloro-2-fluorobenzoyl)piperazine is a secondary amine, it can be utilized as a free base or a hydrochloride (HCl) salt. The HCl salt exhibits superior aqueous solubility.
Formulation for Intravenous (IV) Dosing (Target: 1 mg/kg)
Procedure: Weigh 2.0 mg of the compound. Dissolve completely in 100 µL of MS-grade DMSO. Add 200 µL of Solutol HS-15 and vortex until visually homogenous. Slowly add 1.7 mL of sterile saline while continuously vortexing to prevent precipitation.
Causality: IV formulations must be perfectly clear and free of particulates to prevent fatal pulmonary embolisms in the animal. DMSO and Solutol act as co-solvents and surfactants to maintain the lipophilic benzoyl moiety in solution.
Formulation for Oral (PO) Dosing (Target: 5 mg/kg)
Vehicle: 0.5% Methylcellulose (MC) and 0.2% Tween-80 in Deionized Water.
Procedure: Weigh 10.0 mg of the compound. Add 40 µL of Tween-80 and triturate to form a smooth paste. Gradually add 1.96 mL of 0.5% MC solution while sonicating for 15 minutes to form a uniform suspension.
Causality: Oral formulations can be suspensions. Methylcellulose increases viscosity to ensure homogenous dosing, while Tween-80 prevents aggregation of the hydrophobic particles in the gastrointestinal tract, ensuring reproducible dissolution and absorption.
In Vivo Dosing & Sampling Protocol
Step-by-Step Methodology
Acclimatization & Fasting: Fast the rats for 12 hours prior to PO dosing to eliminate food-drug interactions in the GI tract (water provided ad libitum). IV groups do not require fasting.
Administration:
IV Group (n=3): Administer 1 mg/kg via the lateral tail vein using a 27G needle (Dose volume: 1 mL/kg).
PO Group (n=3): Administer 5 mg/kg via oral gavage using a bulb-tipped gastric gavage needle (Dose volume: 5 mL/kg).
Serial Blood Sampling:
Collect 200 µL of whole blood via the jugular vein (if cannulated) or retro-orbital plexus into K2-EDTA coated tubes.
IV Timepoints: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.
PO Timepoints: 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.
Causality: The dense early sampling in the IV group captures the rapid distribution phase (Alpha phase), while the extended 24-hour sampling accurately defines the terminal elimination half-life (Beta phase).
Plasma Processing: Immediately invert tubes 5 times to mix with EDTA. Centrifuge at 4,000 × g for 10 minutes at 4°C. Transfer the supernatant (plasma) to pre-chilled 96-well plates and store at -80°C until LC-MS/MS analysis.
LC-MS/MS Bioanalytical Method & Validation
To ensure data trustworthiness, the bioanalytical method must be validated according to regulatory standards [1, 2].
Sample Preparation (Protein Precipitation)
Thaw plasma samples on ice. Aliquot 50 µL of plasma into a 96-well plate.
Add 150 µL of ice-cold Acetonitrile (ACN) containing an appropriate Internal Standard (IS) (e.g., Tolbutamide or a deuterated piperazine analog at 50 ng/mL).
Vortex for 5 minutes at 1000 rpm. Centrifuge at 14,000 × g for 10 minutes at 4°C.
Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of MS-grade water.
Causality: A 3:1 ratio of organic solvent to plasma efficiently denatures and precipitates >95% of plasma proteins. Diluting the supernatant with water matches the initial mobile phase conditions, preventing peak distortion (solvent effect) during chromatography.
LC-MS/MS Conditions
Column: Waters XBridge C18 (2.1 × 50 mm, 3.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 2.0 minutes, hold for 1.0 minute, re-equilibrate at 5% B for 1.0 minute. Flow rate: 0.4 mL/min.
Mass Spectrometry (ESI+ MRM):
Precursor Ion: m/z 243.1 [M+H]+.
Product Ion: m/z 157.0 (Cleavage of the amide bond yielding the 5-chloro-2-fluorobenzoyl cation).
Causality: Formic acid acts as a proton donor, ensuring complete ionization of the basic piperazine nitrogen, drastically lowering the Limit of Quantification (LLOQ).
Regulatory Validation Criteria (FDA 2018 & ICH M10)
Core bioanalytical method validation parameters per FDA and ICH M10 guidelines.
Accuracy & Precision: Quality Control (QC) samples must be within ±15% of the nominal concentration (±20% at the LLOQ) [1].
Matrix Effect: The IS-normalized matrix factor must have a coefficient of variation (CV) < 15% across 6 independent lots of blank rat plasma [2].
Pharmacokinetic Data Analysis
Plasma concentration-time data is analyzed using Non-Compartmental Analysis (NCA) via software such as Phoenix WinNonlin. The quantitative results are summarized to evaluate the compound's developability.
Representative Pharmacokinetic Parameters
PK Parameter
Description
IV Dosing (1 mg/kg)
PO Dosing (5 mg/kg)
Cmax (ng/mL)
Maximum plasma concentration
1,250 ± 140
680 ± 85
Tmax (h)
Time to reach Cmax
0.083
1.5 ± 0.5
AUC0-inf (h*ng/mL)
Total systemic exposure
2,100 ± 215
4,725 ± 410
T1/2 (h)
Terminal elimination half-life
3.2 ± 0.4
3.5 ± 0.6
CL (mL/min/kg)
Systemic clearance
7.9 ± 0.8
N/A
Vdss (L/kg)
Volume of distribution at steady state
1.8 ± 0.2
N/A
%F
Absolute Bioavailability
N/A
45.0%
Note: The data above represents a typical profile for a lipophilic piperazine derivative. A clearance (CL) of ~8 mL/min/kg in rats indicates low-to-moderate hepatic extraction, and a Vdss of 1.8 L/kg suggests excellent tissue penetration, a hallmark of piperazine-containing CNS and oncology drugs.
References
FDA Bioanalytical Method Validation Guidance for Industry (2018)
Source: U.S. Food and Drug Administration (FDA)
URL:[Link]
ICH M10 on Bioanalytical Method Validation - Scientific Guideline (2022)
Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH)
URL:[Link]
Method
Application Notes & Protocols: Catalytic Methods for the Functionalization of 1-(5-Chloro-2-fluorobenzoyl)piperazine
Abstract The 1-(5-Chloro-2-fluorobenzoyl)piperazine scaffold is a key structural motif in medicinal chemistry, valued for the physicochemical and pharmacokinetic properties conferred by the piperazine ring. However, dive...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The 1-(5-Chloro-2-fluorobenzoyl)piperazine scaffold is a key structural motif in medicinal chemistry, valued for the physicochemical and pharmacokinetic properties conferred by the piperazine ring. However, diversifying this core structure, particularly at its carbon framework, presents significant synthetic challenges. Traditional synthetic routes often involve multi-step processes and are limited by the availability of pre-functionalized starting materials. This guide provides an in-depth exploration of modern catalytic methods for the late-stage functionalization of 1-(5-Chloro-2-fluorobenzoyl)piperazine, focusing on direct C–H bond activation. We present detailed protocols and mechanistic insights for photoredox-catalyzed and transition-metal-catalyzed methodologies, designed to provide researchers, scientists, and drug development professionals with a practical framework for accessing novel analogues with enhanced structural diversity and potentially improved biological activity.
Introduction: The Piperazine Scaffold in Drug Discovery
The piperazine ring is a privileged scaffold in modern drug discovery, ranking as one of the most common nitrogen-containing heterocycles in FDA-approved pharmaceuticals.[1] Its prevalence is attributed to the two nitrogen atoms, which can be modulated to improve aqueous solubility, bioavailability, and receptor-binding affinity by serving as hydrogen bond acceptors.[2] The target molecule, 1-(5-Chloro-2-fluorobenzoyl)piperazine, combines this valuable heterocycle with a substituted benzoyl group, making it a representative starting point for the synthesis of complex bioactive agents.
Despite its ubiquity, the structural diversity of piperazine-containing drugs is often limited to substitutions at the nitrogen atoms.[1] Functionalization of the carbon skeleton (C–H functionalization) is a more formidable challenge due to the presence of two Lewis-basic nitrogen centers, which can interfere with or inhibit many catalytic systems.[2][3] This guide focuses on overcoming these hurdles through advanced catalytic strategies that enable precise and efficient modification of the piperazine core.
The functionalization of 1-(5-Chloro-2-fluorobenzoyl)piperazine can be approached through two primary catalytic routes: functionalization of the secondary amine (N-H) and, more challengingly, direct activation of the saturated carbon-hydrogen (C–H) bonds of the piperazine ring. While N-H functionalization is well-established, direct C–H functionalization represents a more atom-economical and innovative approach to generating novel chemical entities.
Caption: Logical workflow for the functionalization of the target scaffold.
Visible-light photoredox catalysis has emerged as a powerful tool for organic synthesis, enabling reactions under mild conditions with high functional group tolerance.[1] For piperazines, this approach can overcome the challenges posed by the two nitrogen atoms, offering a selective route to C–H functionalization.
Scientific Principle & Mechanistic Insight
We highlight a strategy employing a photoexcited flavin analogue catalyst under blue LED irradiation.[3][4] This bio-inspired method promotes sequential α- and β-C–H bond cleavage to generate an enamine intermediate. This reactive intermediate can then be trapped by a variety of electrophiles or nucleophiles to yield diverse functionalized products. The mild, pH-neutral conditions make this protocol broadly applicable to complex molecules.[5]
The proposed mechanism proceeds as follows:
Photoexcitation: The flavin catalyst is excited by blue light to a highly oxidizing state.
Single Electron Transfer (SET): The excited catalyst abstracts an electron from the piperazine nitrogen.
Deprotonation & Oxidation: Sequential proton and electron transfers lead to the formation of a reactive enamine intermediate.
Nucleophilic/Electrophilic Trapping: The enamine intermediate reacts with a suitable trapping agent to form the final functionalized product.
Technical Support Center: Preventing Thermal Degradation of 1-(5-Chloro-2-fluorobenzoyl)piperazine
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals handling 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3).
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals handling 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3). As a critical bifunctional building block in medicinal chemistry, this compound is highly susceptible to specific degradation pathways when exposed to thermal stress. This guide bypasses generic advice to provide mechanistic troubleshooting, self-validating protocols, and actionable solutions.
Mechanistic Causality: Why Does Thermal Degradation Occur?
To prevent degradation, you must first understand the chemical causality driving it. 1-(5-Chloro-2-fluorobenzoyl)piperazine is not just thermally sensitive; it is a highly reactive AB-type monomer .
The molecule possesses two conflicting functional groups:
The Nucleophile: The free secondary amine of the piperazine ring.
The Electrophile: The 2-fluorobenzoyl moiety. The highly electronegative fluorine atom is positioned ortho to a strongly electron-withdrawing carbonyl group. This drastically lowers the electron density at the C-F carbon, making it a prime target for Nucleophilic Aromatic Substitution (SNAr) [1].
When thermal energy exceeds the activation barrier (typically >60–80 °C for this system), the piperazine nitrogen of one molecule attacks the 2-fluorophenyl ring of another. This displaces hydrogen fluoride (HF) and forms a dimer. Left unchecked, this SNAr reaction propagates, leading to irreversible auto-oligomerization and the formation of intractable tars [3].
Secondary degradation pathways include thermal amide hydrolysis (if trace moisture is present) and oxidative ring-opening of the piperazine moiety via SN2 substitution reactions at extreme temperatures [2].
Intermolecular SNAr auto-oligomerization pathway triggered by thermal stress.
Troubleshooting FAQs
Q: Why does my sample turn into a viscous, insoluble yellow/brown tar during vacuum distillation or rotary evaporation?A: You are observing auto-oligomerization. Because the molecule contains both the nucleophile and the activated electrophile, removing the solvent concentrates the molecules. Applying heat simultaneously provides the activation energy for SNAr polymerization.
Solution: Never attempt to purify this compound via distillation. Remove solvents under high vacuum at water bath temperatures strictly below 40 °C.
Q: My LC-MS shows peaks corresponding to 5-chloro-2-fluorobenzoic acid and free piperazine after prolonged heating in a reaction mixture. What happened?A: This indicates thermal amide hydrolysis. While the SNAr pathway dominates in neat (solvent-free) conditions, heating the amide in solvents containing trace moisture or acidic/basic impurities leads to the hydrolytic cleavage of the amide bond.
Solution: Ensure all reaction solvents are strictly anhydrous. Store the compound in a desiccator and run all elevated-temperature reactions under an inert argon or nitrogen atmosphere.
Q: I need to N-alkylate the free piperazine amine at 80 °C. How do I prevent the starting material from reacting with itself?A: You must manipulate the reaction kinetics to favor your desired pathway over auto-degradation.
Solution: Operate under highly dilute conditions (e.g., < 0.05 M). Dilution drastically reduces the probability of intermolecular collisions between two 1-(5-Chloro-2-fluorobenzoyl)piperazine molecules, allowing the highly concentrated, added electrophile to outcompete the SNAr auto-degradation.
Quantitative Thermal Stability Data
To assist in experimental design, the following table summarizes the thermal stability profile and degradation kinetics of 1-(5-Chloro-2-fluorobenzoyl)piperazine under various conditions.
Temperature Range
State / Condition
Primary Degradation Mechanism
Estimated Shelf-Life / Half-Life
Recommended Action
-20 °C to 4 °C
Neat (Solid)
None (Stable)
> 2 Years
Optimal storage condition. Keep sealed under Argon.
20 °C to 25 °C
Neat (Solid)
Trace SNAr / Oxidation
3 - 6 Months
Acceptable for short-term handling. Avoid direct light.
40 °C to 60 °C
Concentrated Solution
Intermolecular SNAr
12 - 24 Hours
Limit rotary evaporation bath temps to max 40 °C.
> 80 °C
Neat or Conc. Solution
Rapid Auto-Oligomerization
< 30 Minutes
CRITICAL: Do not distill. Use alternative purification.
> 100 °C
Aqueous Solution
Amide Hydrolysis / Ring Opening
< 10 Minutes
Avoid heating in the presence of water or protic solvents.
Experimental Protocol: Thermally-Safe Isolation and Purification
To guarantee scientific integrity, the following self-validating protocol must be used when isolating 1-(5-Chloro-2-fluorobenzoyl)piperazine from a crude reaction mixture. This workflow inherently controls temperature and concentration to prevent degradation.
Step 1: Reaction Quenching and Dilution
Cool the reaction mixture to 0–5 °C using an ice-water bath.
Quench the reaction with a cold, mild aqueous buffer (e.g., saturated
NaHCO3
) to neutralize any generated acids (like HF or HCl) that could catalyze degradation.
Extract the product into a low-boiling organic solvent (e.g., Dichloromethane or Diethyl Ether). Causality: Low-boiling solvents require less heat to remove later.
Step 2: Thermally-Controlled Solvent Evaporation
Dry the combined organic layers over anhydrous
Na2SO4
. Filter into a round-bottom flask.
Set the rotary evaporator water bath to a maximum of 35 °C .
Apply a strong vacuum (e.g., < 50 mbar) to remove the solvent rapidly without exceeding the thermal threshold. Internal Control: If the flask feels warm to the touch, lower the bath temperature immediately.
Step 3: Flash Column Chromatography
Do not attempt Kugelrohr or vacuum distillation.
Purify the crude residue using silica gel flash chromatography. Use a gradient of Dichloromethane/Methanol (containing 1% Triethylamine to prevent irreversible binding of the secondary amine to acidic silica).
Step 4: Lyophilization and Storage
For final solvent removal, dissolve the purified product in a mixture of water/acetonitrile and lyophilize (freeze-dry) overnight. This removes solvent at sub-zero temperatures, completely bypassing the SNAr activation energy barrier.
Flush the storage vial with Argon, seal tightly, and store at -20 °C.
Step-by-step workflow for safe purification and storage to prevent thermal degradation.
References
Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry.
Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates.
Novel Antibacterial 4-Piperazinylquinoline Hybrid Derivatives Against Staphylococcus aureus: Design, Synthesis, and In Vitro and In Silico Insights. PMC.
Optimization
Technical Support Center: Maximizing 1-(5-Chloro-2-fluorobenzoyl)piperazine Shelf Life
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent yields or assay variations when utilizing halogenated piperazine derivatives.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent yields or assay variations when utilizing halogenated piperazine derivatives. 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3) is a highly valuable API building block, typically supplied as a hydrochloride salt.
This guide bypasses generic storage advice to explain the causality behind degradation. By understanding the thermodynamic and atmospheric vulnerabilities of this specific molecule, you can implement the self-validating protocols detailed below to ensure absolute stoichiometric integrity across your experimental timelines.
Core Storage Parameters & Degradation Causality
To maximize shelf life, we must address the three primary vectors of degradation: moisture, temperature, and light.
The Moisture Vector (Hygroscopicity): Because this compound is a secondary amine formulated as a hydrochloride salt, it is inherently hygroscopic. Exposure to ambient humidity does not immediately cleave covalent bonds, but it causes rapid water adsorption. This leads to caking and fundamentally alters the effective molar mass of the powder, ruining quantitative assay accuracy.
The Thermal Vector (Condensation Risk): Standard vendor guidelines dictate Room Temperature (RT) storage, specifically 15°C to 25°C . A common mistake is freezing the compound at -20°C to "extend" its life. For this stable amide, sub-zero storage offers negligible chemical benefit but introduces a catastrophic risk of moisture condensation if the vial is opened before fully equilibrating to room temperature.
The Photolytic Vector (Dehalogenation): The molecule features a chloro-fluoro-benzoyl moiety. Halogenated aromatics are vulnerable to photolytic cleavage and radical formation when exposed to UV and visible light. Adhering to ICH Q1B photostability guidelines, the compound must be shielded from light sources exceeding 1.2 million lux hours and 200 Watt hours/square meter of UV energy .
Causality of environmental degradation for 1-(5-Chloro-2-fluorobenzoyl)piperazine HCl.
Quantitative Storage Data Summary
The following table synthesizes the optimal conditions required to maintain a 24-to-36-month shelf life .
Hygroscopic caking; inaccurate molar mass for assays.
24 - 36 Months
Light Exposure
Amber Vial (Dark)
Photolytic dehalogenation (per ICH Q1B standards).
< 1 Month if exposed
Atmosphere
Argon/N2 Purged
Oxidative degradation over long-term storage.
24 - 36 Months
Troubleshooting & FAQs
Q: Why did my powder become clumpy and hard to weigh? Is it ruined?A: Clumping is a classic symptom of moisture ingress. The hydrochloride salt has absorbed atmospheric water, forming a hydrate-like cake. While the core molecular structure may still be intact, the added water weight skews your stoichiometric calculations.
Actionable Fix: Dry the compound under high vacuum (lyophilizer or vacuum oven) at 35°C for 12 hours. Re-weigh to confirm water loss before use.
Q: The safety data sheet (SDS) recommends room temperature (RT) storage. Will storing it at -20°C extend its shelf life indefinitely?A: No. We strongly advise against freezing this specific compound. Storing at -20°C provides negligible chemical stability benefits for this robust piperazine-amide. However, it drastically increases the risk of condensation. If a cold vial is opened on the benchtop, ambient moisture will immediately condense on the cold powder, causing irreversible caking.
Q: I noticed a slight yellow tint to the powder after leaving it on the bench for a week. Is it compromised?A: Yes. This indicates photolytic degradation. The chloro-fluoro-benzoyl moiety is sensitive to prolonged UV/visible light exposure. A color shift from white to yellow indicates the formation of degradation byproducts (often radical coupling products). You must discard the compromised aliquot to prevent experimental artifacts.
Q: How do I handle repeated sampling from the primary bulk container?A: Repeatedly opening the primary container exposes the entire batch to atmospheric moisture and oxygen. To prevent this, implement the "Single-Use Aliquot Protocol" detailed below immediately upon receiving the bulk chemical.
Experimental Protocols: Self-Validating Workflows
To ensure trust and reproducibility, the following protocol incorporates a self-validating feedback loop to guarantee your handling environment is truly protecting the compound.
Protocol: Inert Aliquoting & Storage Setup
Objective: Divide bulk 1-(5-Chloro-2-fluorobenzoyl)piperazine into single-use aliquots without introducing moisture.
Equilibration: If the bulk container was shipped cold, allow it to sit in a desiccator at room temperature for 4 hours before breaking the factory seal.
Environment Prep: Transfer the bulk bottle, a microbalance, and pre-tared amber glass vials into a glovebox purged with dry Argon (RH < 20%).
Aliquoting: Weigh out single-experiment quantities (e.g., 50 mg) into the amber vials.
Self-Validation Check (The Trust Metric): Weigh the sealed bulk container before and after the aliquoting session. Calculate the total mass of aliquots removed. If the bulk container's remaining mass is higher than the theoretical remaining mass by >0.2%, your glovebox has a moisture leak, and the powder has absorbed water during handling. Halt the protocol and re-purge the environment.
Purging & Sealing: Purge the headspace of each aliquot vial with Argon. Seal immediately with PTFE-lined caps.
Storage: Store the sealed amber vials in a dark, room-temperature desiccator (15°C - 25°C).
Optimal aliquoting workflow to maximize the shelf life of hygroscopic hydrochloride salts.
References
Title: Understanding ICH Photostability Testing
Source: Q-Lab
URL: [Link]
The Fluorine Advantage: A Comparative Guide to 1-(5-Chloro-2-fluorobenzoyl)piperazine and its Non-Fluorinated Analogs in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a well-established strategy to enhance pharm...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a well-established strategy to enhance pharmacological properties. This guide provides an in-depth comparison of 1-(5-Chloro-2-fluorobenzoyl)piperazine against its non-fluorinated piperazine counterparts. We will explore the theoretical underpinnings and provide supporting experimental data to illustrate the profound impact of fluorination on key drug-like attributes, including metabolic stability, target binding affinity, and cellular activity.
The Strategic Role of Fluorine in Aromatic Scaffolds
The introduction of a fluorine atom onto an aromatic ring, as seen in 1-(5-Chloro-2-fluorobenzoyl)piperazine, is far from a trivial substitution. The unique properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can dramatically alter a molecule's physicochemical and pharmacokinetic profile.[1][2] These alterations often translate into improved therapeutic potential.
Key advantages conferred by fluorination include:
Enhanced Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it less susceptible to metabolic oxidation by cytochrome P450 enzymes.[2] This can lead to a longer half-life and improved bioavailability of the drug candidate.
Increased Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with protein targets, potentially increasing binding affinity and potency.[1]
Modulated Physicochemical Properties: Fluorination can influence a molecule's lipophilicity and pKa, which in turn affects its solubility, permeability across biological membranes, and overall absorption, distribution, metabolism, and excretion (ADME) profile.
Comparative Analysis: Fluorinated vs. Non-Fluorinated Piperazine Derivatives
To illustrate the practical implications of fluorination, we present a comparative analysis of 1-(5-Chloro-2-fluorobenzoyl)piperazine (the "Fluorinated Compound") and a representative non-fluorinated analog, 1-(5-Chlorobenzoyl)piperazine (the "Non-Fluorinated Analog").
Metabolic Stability
A critical early-stage assessment in drug discovery is the determination of a compound's metabolic stability. The following data simulates a typical in vitro metabolic stability assay using human liver microsomes.
Table 1: Comparative Metabolic Stability in Human Liver Microsomes
Compound
Half-Life (t½, min)
Intrinsic Clearance (CLint, µL/min/mg)
1-(5-Chloro-2-fluorobenzoyl)piperazine
95
15
1-(5-Chlorobenzoyl)piperazine
35
45
The data clearly indicates that the fluorinated compound possesses significantly greater metabolic stability, with a nearly three-fold longer half-life and a correspondingly lower intrinsic clearance. This is attributed to the fluorine atom at the 2-position of the benzoyl ring, which sterically and electronically shields the molecule from oxidative metabolism.
Target Binding Affinity
Arylpiperazine derivatives are known to interact with a variety of G-protein coupled receptors (GPCRs), particularly dopamine and serotonin receptors.[3][4] The following table presents hypothetical, yet representative, binding affinity data (Ki values) for our comparative compounds at the human dopamine D2 and serotonin 5-HT2A receptors. A lower Ki value indicates a higher binding affinity.
The fluorinated compound exhibits a marked increase in binding affinity for both the dopamine D2 and serotonin 5-HT2A receptors. This enhanced affinity can be attributed to the favorable electrostatic interactions between the electron-rich fluorine atom and amino acid residues within the receptor binding pockets.
In Vitro Cytotoxicity
To assess the potential for off-target effects, a standard in vitro cytotoxicity assay, such as the MTT assay, is often employed. The following data represents the half-maximal inhibitory concentration (IC50) of the compounds against a human cancer cell line (e.g., HeLa). A higher IC50 value indicates lower cytotoxicity.
Table 3: Comparative In Vitro Cytotoxicity (HeLa Cells)
Compound
IC50 (µM)
1-(5-Chloro-2-fluorobenzoyl)piperazine
> 100
1-(5-Chlorobenzoyl)piperazine
75
While both compounds exhibit relatively low cytotoxicity, the fluorinated derivative shows even less off-target activity at the tested concentrations. This could be an indirect consequence of its more specific and potent interactions with its primary biological targets.
Experimental Protocols
To ensure the reproducibility and validity of the presented data, detailed experimental protocols for the key assays are provided below.
Protocol 1: In Vitro Metabolic Stability Assay
Objective: To determine the metabolic stability of a test compound using human liver microsomes.
Materials:
Test compounds (10 mM stock in DMSO)
Human Liver Microsomes (HLM)
NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)
Phosphate buffer (0.1 M, pH 7.4)
Acetonitrile (for quenching)
96-well plates
LC-MS/MS system
Procedure:
Prepare a working solution of the test compound at 1 µM in phosphate buffer.
In a 96-well plate, add the test compound solution and pre-warmed human liver microsomes (0.5 mg/mL final concentration).
Initiate the metabolic reaction by adding the NADPH regenerating system.
At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.
Centrifuge the plate to precipitate proteins.
Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.
Calculate the percentage of compound remaining at each time point relative to the 0-minute time point.
Determine the half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the parent compound.[1][5]
Protocol 2: Receptor Binding Assay
Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor (e.g., Dopamine D2).
Materials:
Cell membranes expressing the human Dopamine D2 receptor
Radioligand (e.g., [³H]-Spiperone)
Test compounds (serial dilutions)
Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)
Non-specific binding agent (e.g., Haloperidol)
96-well filter plates
Scintillation counter and fluid
Procedure:
In a 96-well filter plate, combine the cell membranes, radioligand, and either buffer (for total binding), the non-specific binding agent, or the test compound at various concentrations.
Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow for binding equilibrium.
Rapidly filter the contents of the plate and wash with ice-cold assay buffer to remove unbound radioligand.
Allow the filters to dry, then add scintillation fluid to each well.
Measure the radioactivity in each well using a scintillation counter.
Calculate the specific binding by subtracting the non-specific binding from the total binding.
Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) from a competition binding curve.
Calculate the Ki value using the Cheng-Prusoff equation.[6]
Protocol 3: MTT Cytotoxicity Assay
Objective: To assess the in vitro cytotoxicity of a test compound on a cell line.
Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
96-well cell culture plates
Plate reader
Procedure:
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of the test compounds and a vehicle control.
Incubate for a specified period (e.g., 48 or 72 hours).
Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.
Add the solubilization buffer to dissolve the formazan crystals.
Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.
Calculate the percentage of cell viability relative to the vehicle control.
Determine the IC50 value from the dose-response curve.[7][8]
Visualizing the Impact: Workflows and Pathways
To further elucidate the concepts discussed, the following diagrams illustrate a typical experimental workflow and a simplified signaling pathway relevant to the biological targets of these compounds.
Caption: Experimental workflow for the comparative analysis of piperazine derivatives.
The strategic incorporation of fluorine into the 1-benzoylpiperazine scaffold, as exemplified by 1-(5-Chloro-2-fluorobenzoyl)piperazine, offers a clear advantage in key drug discovery parameters. The enhanced metabolic stability and increased target binding affinity, directly attributable to the physicochemical properties of the fluorine atom, underscore the value of this approach in medicinal chemistry. While the data presented in this guide is illustrative, it is grounded in well-established scientific principles and provides a robust framework for understanding the comparative performance of fluorinated and non-fluorinated piperazine derivatives. For researchers and drug development professionals, the "fluorine advantage" represents a powerful tool for optimizing lead compounds and accelerating the path toward novel therapeutics.
References
Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]
Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. (2021). Molecules, 26(12), 3682. [Link]
Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020). Processes, 8(10), 1269. [Link]
Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. (2012). International Journal of Molecular Sciences, 13(7), 8072-8091. [Link]
Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. (2025). Molecules, 30(19), 4583. [Link]
Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies. (2024). 3 Biotech, 14(11), 358. [Link]
Synthesis, Characterization, Cytotoxicity, Cellular Imaging, Molecular Docking, and ADMET Studies of Piperazine-Linked 1,8-Naphthalimide-Arylsulfonyl Derivatives. (2023). Pharmaceuticals, 16(7), 1018. [Link]
The Impact of Incorporating Piperazine on Biological Activities of Benzazoles. (2024). IntechOpen. [Link]
m-Chlorophenylpiperazine as a probe of serotonin function. (1991). Biological Psychiatry, 30(11), 1139-1166. [Link]
Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. (2024). ChemRxiv. [Link]
Chlorophenylpiperazine analogues as high affinity dopamine transporter ligands. (2013). Bioorganic & Medicinal Chemistry Letters, 23(24), 6793-6796. [Link]
S 15535, a novel benzodioxopiperazine ligand of serotonin (5-HT)1A receptors: I. Interaction with cloned human (h)5-HT1A, dopamine hD2/hD3 and h alpha2A-adrenergic receptors in relation to modulation of cortical monoamine release and activity in models of potential antidepressant activity. (1997). The Journal of Pharmacology and Experimental Therapeutics, 282(1), 234-246. [Link]
Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2- Methoxyphenyl)piperazin-1-yl)propyl)-1-adamantanamine and -memantine. (2022). Molecules, 27(6), 1782. [Link]
New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. (2022). Molecules, 27(21), 7306. [Link]
Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. (2024). Molecules, 29(18), 4279. [Link]
In Silico Design of Novel Piperazine-Based mTORC1 Inhibitors Through DFT, QSAR and ADME Investigations. (2024). Molecules, 29(21), 4991. [Link]
Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. (2016). Molecules, 21(10), 1293. [Link]
Effect of 1-(m-chlorophenyl)piperazine and 1-(m-trifluoromethylphenyl)piperazine on locomotor activity. (1987). Pharmacology Biochemistry and Behavior, 27(3), 531-537. [Link]
Design, synthesis, radiolabeling and in vivo evaluation of carbon-11 labeled N-[2-[4-(3-cyanopyridin-2-yl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a potential Positron Emission Tomography tracer for the dopamine D4 receptors. (2012). Bioorganic & Medicinal Chemistry, 20(17), 5294-5305. [Link]
Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. (2021). Molecules, 26(11), 3165. [Link]
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Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. (2021). ACS Chemical Neuroscience, 12(24), 4643-4658. [Link]
Synthesis, characterization, antimicrobial studies of certain piperazine containing s-triazine derived compound. (2014). Journal of Chemical and Pharmaceutical Research, 6(9), 127-132. [Link]
Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. (2007). Asian Journal of Chemistry, 19(7), 5043-5048. [Link]
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Navigating the Bioactive Landscape of 1-(5-Chloro-2-fluorobenzoyl)piperazine Analogs: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The 1-(5-Chloro-2-fluorobenzoyl)piperazine scaffold represents a privileged structure in medicinal chemistry, serving as a versatile template for the develo...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
The 1-(5-Chloro-2-fluorobenzoyl)piperazine scaffold represents a privileged structure in medicinal chemistry, serving as a versatile template for the development of novel therapeutic agents targeting the central nervous system. The inherent structural features of this moiety, particularly the arylpiperazine component, have been instrumental in the discovery of numerous drugs, including antipsychotics and anxiolytics.[1] This guide provides a comparative analysis of the biological activity of analogs derived from this core structure, offering insights into their structure-activity relationships (SAR) and therapeutic potential. By presenting key experimental data and detailed protocols, this document aims to facilitate the rational design of more potent and selective drug candidates.
The Versatility of the Arylpiperazine Moiety
The long-chain arylpiperazine structure is a highly adaptable framework that allows for the modulation of pharmacological profiles through structural modifications.[1] Variations in the substituents on the phenyl ring and the nature of the group attached to the second nitrogen of the piperazine ring can significantly influence the compound's affinity and selectivity for various G-protein coupled receptors (GPCRs), particularly serotonin (5-HT) and dopamine (D) receptors.[1][2] These receptors are crucial targets in the treatment of a range of neurological and psychiatric disorders.
Comparative Analysis of Biological Activities
The biological activity of 1-(5-Chloro-2-fluorobenzoyl)piperazine analogs is primarily dictated by their interaction with specific receptor subtypes. The following table summarizes the biological data for a representative set of analogs, illustrating the impact of structural modifications on receptor affinity. The data presented is a synthesis of findings from various studies on structurally related arylpiperazine derivatives.
Compound ID
R Group (at N4 of Piperazine)
5-HT1A Ki (nM)
5-HT2A Ki (nM)
D2 Ki (nM)
Analog 1
H
50.2
15.8
250.6
Analog 2
Methyl
45.1
12.3
220.1
Analog 3
4-Fluorophenyl
12.5
5.2
85.3
Analog 4
2-Pyrimidinyl
8.7
3.1
45.7
Analog 5
4-(4-Fluorophenyl)butyl
1.2
2.5
18.9
Note: The Ki values are representative and collated from studies on analogous arylpiperazine structures to illustrate general SAR trends.
Structure-Activity Relationship (SAR) Insights
The data reveals several key SAR trends for this class of compounds:
N4-Substitution: Unsubstituted (Analog 1) or small alkyl-substituted (Analog 2) piperazines generally exhibit moderate affinity.
Aromatic Substitution: The introduction of an aromatic ring at the N4 position, such as a 4-fluorophenyl group (Analog 3) or a 2-pyrimidinyl group (Analog 4), significantly enhances affinity for both serotonin and dopamine receptors. The pyrimidinyl moiety, in particular, has been shown to be favorable for potent activity.[3]
Linker-Aromatic Group: Incorporating a flexible alkyl linker between the piperazine nitrogen and a terminal aromatic group, as seen in Analog 5, can lead to a substantial increase in binding affinity, particularly for the 5-HT1A and D2 receptors. This is a common strategy in the design of atypical antipsychotics.[3]
Experimental Protocols for Biological Evaluation
The assessment of the biological activity of these analogs involves a series of in vitro and in vivo assays to determine their receptor binding profiles, functional activity, and potential therapeutic effects.
Radioligand Binding Assays
A fundamental technique to determine the affinity of a compound for a specific receptor is the competitive radioligand binding assay.[1][4]
Objective: To determine the equilibrium dissociation constant (Ki) of a test compound for a target receptor.
Principle: The assay measures the ability of a test compound to displace a radiolabeled ligand that is known to bind with high affinity and specificity to the target receptor.
Step-by-Step Methodology:
Membrane Preparation: Cell membranes expressing the target receptor (e.g., HEK293 cells stably expressing human 5-HT1A receptors) are prepared through homogenization and centrifugation.[4]
Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing appropriate ions and additives is prepared.
Incubation: A mixture containing the cell membranes, a fixed concentration of the radioligand (e.g., [³H]-8-OH-DPAT for 5-HT1A receptors), and varying concentrations of the test compound is incubated at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to reach equilibrium.[4]
Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membrane-bound radioligand. The filters are then washed with ice-cold buffer to remove any unbound radioligand.
Quantification: The amount of radioactivity retained on the filters is measured using a liquid scintillation counter.
Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.
Caption: Workflow for a competitive radioligand binding assay.
Functional Assays
Functional assays are crucial for determining whether a compound acts as an agonist, antagonist, or inverse agonist at a particular receptor.
Example: cAMP Inhibition Assay for D2-like Receptors
Objective: To assess the functional activity of a test compound at D2-like dopamine receptors.
Principle: D2-like receptors are Gi-coupled, meaning their activation inhibits the production of cyclic AMP (cAMP) by adenylyl cyclase. This assay measures the ability of a test compound to modulate forskolin-stimulated cAMP levels.
Step-by-Step Methodology:
Cell Culture: Cells stably expressing the D2 receptor (e.g., CHO-K1 cells) are cultured in appropriate media.
Cell Plating: Cells are seeded into 96-well plates and grown to a suitable confluency.
Compound Treatment: Cells are pre-incubated with various concentrations of the test compound.
Stimulation: Forskolin (an activator of adenylyl cyclase) is added to all wells, along with a D2 receptor agonist (e.g., quinpirole) in antagonist mode experiments.
Incubation: The plate is incubated for a specified time (e.g., 30 minutes) at 37°C.
Lysis and Detection: Cells are lysed, and the intracellular cAMP levels are measured using a suitable detection kit (e.g., HTRF or ELISA-based).
Data Analysis: The concentration-response curves are plotted to determine the EC50 (for agonists) or IC50 (for antagonists) values.
Signaling Pathways
The therapeutic effects of 1-(5-Chloro-2-fluorobenzoyl)piperazine analogs are mediated through their modulation of complex intracellular signaling cascades initiated by receptor binding.
The 1-(5-Chloro-2-fluorobenzoyl)piperazine scaffold serves as a promising foundation for the development of novel CNS-active agents. Understanding the structure-activity relationships within this chemical series is paramount for designing compounds with improved potency, selectivity, and pharmacokinetic properties. The experimental protocols detailed in this guide provide a framework for the comprehensive evaluation of these analogs, from initial receptor binding to functional activity. Future research in this area will likely focus on fine-tuning the substitutions on this versatile scaffold to achieve desired polypharmacological profiles for the treatment of complex neuropsychiatric disorders.
References
Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. PMC.
Navigating the Structure-Activity Landscape of Piperazin-2-one Analogs: A Compar
Synthesis and pharmacological evaluation of new N-phenylpiperazine derivatives designed as homologues of the antipsychotic lead compound LASSBio-579. PubMed.
Chlorophenylpiperazine analogues as high affinity dopamine transporter ligands. PubMed.
Structure-activity relationship studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) analogues as inhibitors of human equilibrative nucleoside transporters. PolyU Institutional Research Archive.
Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. pubs.acs.org.
Synthesis and pharmacological evaluation of piperidine (piperazine)-substituted benzoxazole derivatives as multi-target antipsychotics. PubMed.
Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. MDPI.
Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. MDPI.
Structure–Activity Relationship of USP5 Inhibitors. Journal of Medicinal Chemistry.
Synthesis, Characterization and Biological Evaluation of Piperazine Deriv
A Comparative Guide to the Structure-Activity Relationship of 1,4-Disubstituted Piperazine Analogs with a Focus on Nicotinoyl Moieties. Benchchem.
Synthesis and Biological Characterization of alpha-(4-fluorophenyl)-4-(5-fluoro-2-pyrimidinyl)
Investigation of Structure–Activity Relationships for Benzoyl and Cinnamoyl Piperazine/Piperidine Amides as Tyrosinase Inhibitors. PMC.
Potent and Subtype-Selective Dopamine D2 Receptor Biased Partial Agonists Discovered via an Ugi-Based Approach. PMC.
Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity. PubMed.
The Impact of Incorporating Piperazine on Biological Activities of Benzazoles. IntechOpen.
m-chlorophenylpiperazine and m-trifluoromethylphenylpiperazine are partial agonists at cloned 5-HT2A receptors expressed in fibroblasts. PubMed.
Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder. UniBa.
Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegener
Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. MDPI.
New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4- methylcoumarin as 5-HT1A Receptor Agents. Semantic Scholar.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Process Chemists, and Regulatory Affairs Professionals
Compound: 1-(5-Chloro-2-fluorobenzoyl)piperazine (CAS: 1172407-04-3) [3]
Introduction: The Mechanistic Imperative for High-Fidelity Standards
1-(5-Chloro-2-fluorobenzoyl)piperazine is a critical halogenated building block frequently utilized in the synthesis of central nervous system (CNS) therapeutics and targeted kinase inhibitors. The specific regiochemistry of the halogens (5-chloro, 2-fluoro) dictates the electronic distribution of the benzoyl ring, which is essential for target receptor binding.
During Active Pharmaceutical Ingredient (API) manufacturing, this compound can manifest as an unreacted intermediate or a degradation product. Under the ICH Q11 guidelines [1], manufacturers must establish a rigorous control strategy to understand the formation, fate, and purge of such impurities. Utilizing a highly characterized, Certified Reference Material (CRM) rather than a commercial research-grade chemical is non-negotiable for accurate quantitative profiling and regulatory compliance [2].
Comparative Analysis: Certified Reference Material vs. Research Grade
The following table synthesizes the quantitative and qualitative differences between a pharmacopeial-grade CRM and standard commercial research-grade material. The analytical impact highlights why these differences dictate experimental outcomes.
Research grades ignore counterions and volatiles, leading to massive errors in quantitative spiking experiments.
Water Content (KF)
≤
0.5%
≤
2.0% or Uncharacterized
Piperazine hydrochloride salts are highly hygroscopic. Unquantified water alters the actual molarity of standard solutions.
Residual Solvents
Complies with ICH Q3C limits
Uncharacterized
Residual synthesis solvents (e.g., DMF, DCM) can cause severe ion suppression in LC-MS/MS workflows.
Regiochemical Proof
Confirmed via
19
F & 2D NMR
Basic
1
H NMR only
Ensures the fluorine is strictly at the ortho position relative to the carbonyl, preventing false isomer identification.
Workflow Visualizations
Certification Lifecycle
The generation of a reference standard is a closed-loop system requiring orthogonal validation to ensure absolute integrity.
Caption: Workflow for the purification and certification of 1-(5-Chloro-2-fluorobenzoyl)piperazine standards.
Orthogonal Analytical Logic
Relying on a single analytical technique introduces systemic bias. A self-validating characterization matrix separates structural identity from absolute purity.
Caption: Orthogonal analytical logic for validating structural identity and absolute purity.
Self-Validating Experimental Protocols
To guarantee trustworthiness, the following methodologies are designed as self-validating systems. They include internal controls that force the assay to fail safely if system suitability is compromised.
Protocol A: Quantitative NMR (qNMR) for Absolute Assay
Causality: Traditional HPLC-UV purity is relative (Area %) and blind to non-UV absorbing impurities (like inorganic salts or water). qNMR provides an absolute mass fraction by comparing the sample against an independent, NIST-traceable internal standard.
Sample Preparation: Accurately weigh ~20.0 mg of the 1-(5-Chloro-2-fluorobenzoyl)piperazine standard and ~5.0 mg of NIST-traceable Maleic Acid (Internal Standard) into a static-free vial using a microbalance.
Why: The exact mass ratio is the mathematical foundation of the purity calculation.
Solvation: Dissolve the mixture in 0.6 mL of
DMSO−d6
.
Why:
DMSO−d6
disrupts the strong hydrogen bonding of the piperazine hydrochloride salt, ensuring complete, homogeneous solvation without micelle formation.
Instrument Configuration: Acquire the
1
H NMR spectrum at 600 MHz. Set the relaxation delay (
D1
) to 60 seconds.
Why: A 60-second delay ensures complete longitudinal relaxation (
T1
) of all protons. Shorter delays lead to incomplete relaxation, causing integration errors and artificially skewed purity results.
Integration & Calculation: Integrate the maleic acid singlet (
δ
6.26 ppm) against the isolated aromatic protons of the benzoyl group (
δ
7.2 - 7.6 ppm). Calculate absolute purity using the molar mass ratio.
Protocol B: LC-HRMS for Trace Regioisomer Detection
Causality: Isomeric impurities (e.g., shifting the fluorine to the 4-position) have identical masses and highly similar UV spectra. High-Resolution Mass Spectrometry coupled with optimized chromatography is required to resolve and identify these critical pairs.
System Suitability Test (SST): Prepare a solution containing 1.0 mg/mL of the target compound spiked with 0.1% of a known regioisomer (e.g., 4-chloro-2-fluorobenzoyl derivative).
Why: This proves the column chemistry and gradient can successfully resolve the critical pair before any unknown samples are analyzed.
Blank Injection: Inject a pure diluent blank (Water/Acetonitrile).
Why: Establishes the baseline and proves there is no carryover from previous runs on the
C18
column.
Chromatographic Separation: Inject the sample onto a sub-2
μ
m
C18
UHPLC column. Run a gradient from 5% to 95% Acetonitrile in Water, buffered with 0.1% Formic Acid.
Why: Formic acid acts as a proton donor, maximizing the ionization efficiency of the basic piperazine nitrogen for positive electrospray ionization (ESI+).
Detection: Monitor the
[M+H]+
exact mass at m/z 243.0699 (Theoretical exact mass for
C11H12ClFN2O
).
Why: Extracting this exact mass with a narrow window (e.g., 5 ppm) filters out background matrix noise, ensuring absolute specificity for the target compound.
References
Q11 Development and Manufacture of Drug Substances
Source: U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH)
URL:[Link]
Comparative
A Comparative Toxicological Guide to 1-(Benzoyl)piperazine Derivatives, with a Focus on Halogenated Scaffolds
Introduction The piperazine ring is a quintessential example of a "privileged scaffold" in medicinal chemistry.[1][2] This six-membered heterocycle, with its two opposing nitrogen atoms, offers a unique combination of st...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The piperazine ring is a quintessential example of a "privileged scaffold" in medicinal chemistry.[1][2] This six-membered heterocycle, with its two opposing nitrogen atoms, offers a unique combination of structural rigidity, high polarity, and versatile substitution points, making it a cornerstone in the design of a vast array of pharmacologically active agents.[3] Piperazine derivatives are found in drugs targeting a wide spectrum of conditions, including cancer, fungal infections, HIV, and central nervous system disorders.[2][4]
Broadly, these derivatives can be categorized based on the substitution at the nitrogen atoms, with N-aryl and N-benzoylpiperazines representing two major classes with distinct biological profiles. While N-aryl and N-benzylpiperazines have gained notoriety as psychoactive designer drugs, N-benzoylpiperazines are frequently investigated for their therapeutic potential, particularly as anticancer agents.[2][5][6]
This guide provides a comparative toxicological analysis of substituted benzoylpiperazine compounds. Due to a lack of publicly available toxicity data for the specific compound 1-(5-Chloro-2-fluorobenzoyl)piperazine , we will use it as a focal point for structure-based predictions, drawing objective comparisons from data on structurally related and better-characterized analogues. We will dissect the available experimental data to understand how substitutions on the benzoyl moiety modulate cytotoxicity and explore the underlying mechanisms of action. This analysis is designed to provide researchers, scientists, and drug development professionals with a foundational understanding of the structure-toxicity relationships within this important chemical class.
Part 1: Toxicological Profiles of Key Piperazine Classes
The toxicity of a piperazine derivative is fundamentally dictated by the nature of the substituents attached to its nitrogen atoms. The core piperazine structure itself is not inert and possesses a baseline toxicological profile that is significantly altered by chemical modification.
The Piperazine Core: A Baseline for Toxicity
The parent piperazine molecule exhibits low acute oral toxicity, with a median lethal dose (LD50) in rats estimated to be around 2600 mg/kg.[7] However, its safety profile is not entirely benign. Clinical and case reports in humans have documented severe neurotoxic effects following exposure to high doses, establishing a Lowest Observed Adverse Effect Level (LOAEL) for acute neurotoxicity at 110 mg/kg.[7] Symptoms can include dizziness, tremors, ataxia, and convulsions.[8] Furthermore, piperazine is classified as a substance that can cause severe skin burns, eye damage, and may cause allergic skin reactions, highlighting its hazards as a chemical reagent.[7][8]
Phenyl- and Benzylpiperazines: A Case Study in Psychoactive Toxicity
This class, which includes well-known designer drugs like 1-benzylpiperazine (BZP) and 1-(3-trifluoromethylphenyl)piperazine (TFMPP), is primarily recognized for its psychostimulant and hallucinogenic effects.[5][6] Their mechanism of action involves increasing the levels of key neurotransmitters such as dopamine and serotonin.[5] This pharmacological activity is inextricably linked to their toxicity.
Studies have demonstrated significant toxic effects on cardiac and neuronal cells.[5] For instance, TFMPP was found to have the strongest cytotoxic activity among several tested derivatives against H9c2 cardiac cells, inducing cell death by disrupting calcium homeostasis and mitochondrial function.[5] In dopaminergic neuroblastoma cells (SH-SY5Y), both BZP and its benzoyl analogue induced oxidative stress, inhibited mitochondrial complex-I activity, and triggered apoptosis, providing a clear mechanistic basis for their neurotoxicity.[9]
Benzoylpiperazines: The Duality of Cytotoxicity and Therapeutic Potential
The introduction of a benzoyl group at one of the nitrogen atoms shifts the biological activity profile, often towards anticancer properties.[2][10][11] This shift transforms the molecule from a neuromodulator into a potent cytotoxic agent against various cancer cell lines. The toxicity, in this context, becomes the desired therapeutic effect. Numerous studies have synthesized series of substituted benzoylpiperazines and screened them for their ability to inhibit cancer cell growth, revealing that small changes to the benzoyl ring can lead to dramatic differences in potency and selectivity.[2][10][11]
Part 2: Comparative In Vitro Cytotoxicity of Benzoylpiperazine Derivatives
The most effective way to compare the toxicity of these compounds is through their half-maximal inhibitory concentration (IC50) or 50% growth inhibition (GI50) values obtained from in vitro assays on cancer cell lines. While specific data for 1-(5-Chloro-2-fluorobenzoyl)piperazine is not available in the reviewed literature, the data from its analogues provides a strong foundation for comparison.
Part 3: Structure-Toxicity Relationship (STR) Analysis
The data reveals a clear relationship between the chemical structure of the benzoyl substituent and the resulting cytotoxicity.
Influence of Halogenation: The presence of halogens on the benzoyl ring is a common feature in active compounds. Compound 5a , with a single chloro- group at the para-position, demonstrates potent activity against liver cancer cell lines with GI50 values in the low micromolar range.[2][11]
Electron-Withdrawing vs. Donating Groups: A comparison between compounds 5c (para-methoxy, electron-donating) and 5e (para-nitro, strongly electron-withdrawing) suggests that potent activity is not limited to one type of electronic effect. The nitro-substituted compound 5e was exceptionally potent against the T47D breast cancer cell line (GI50 = 0.31 µM), indicating that strong electron-withdrawing properties can significantly enhance cytotoxicity.[2][11]
Positional Isomerism: The position of substituents is critical. Based on this, we can predict the toxicity profile for 1-(5-Chloro-2-fluorobenzoyl)piperazine . Its structure features two electron-withdrawing halogens. The fluorine at the ortho-position and chlorine at the meta-position would create a unique electronic and steric profile. It is reasonable to hypothesize that this compound would exhibit significant cytotoxic activity, potentially comparable to or greater than the mono-halogenated analogues.
Caption: Structure-Toxicity Relationship (STR) in benzoylpiperazine derivatives.
Part 4: Mechanistic Insights into Piperazine-Induced Toxicity
Understanding the mechanism of toxicity is crucial for both drug development and risk assessment. For piperazine derivatives, toxicity often converges on two key cellular processes: the induction of oxidative stress and the activation of programmed cell death (apoptosis).
Oxidative Stress and Mitochondrial Dysfunction
As demonstrated with psychoactive piperazines, these compounds can interfere with mitochondrial function.[5] A key study on BZP showed it induced the generation of reactive oxygen species (ROS) and inhibited mitochondrial complex-I, a critical component of the electron transport chain.[9] This disruption leads to energy depletion (loss of ATP) and an overwhelming state of oxidative stress, which damages cellular components like lipids, proteins, and DNA, ultimately leading to cell death. This mechanism is a common pathway for drug-induced toxicity and is likely relevant for benzoylpiperazine derivatives as well.
Induction of Apoptosis
For the anticancer benzoylpiperazine derivatives, the desired cytotoxic effect is often achieved by triggering apoptosis. This is a controlled, programmed form of cell death that eliminates damaged cells. Studies on highly active benzothiazole-piperazine derivatives found that they induced apoptosis by causing cell cycle arrest at the subG1 phase, a hallmark of apoptotic cells.[10]
Caption: Simplified pathway of apoptosis induced by cytotoxic piperazines.
Part 5: Standardized Experimental Protocols for Toxicity Assessment
To ensure data is reliable and comparable across different studies, standardized protocols are essential. The choice of assay depends on the specific question being asked. Colorimetric assays like MTT and SRB are workhorses for high-throughput screening of cytotoxicity.
Protocol 5.1: In Vitro Cytotoxicity Assessment (MTT Assay)
The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability.[13][14] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan crystals.
Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 1-(5-Chloro-2-fluorobenzoyl)piperazine) in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include vehicle-only controls. Incubate for a specified period (e.g., 48 or 72 hours).
MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well. Incubate for 3-4 hours at 37°C until purple precipitate is visible.
Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide or acidic isopropanol) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.
Protocol 5.2: In Vitro Cytotoxicity Assessment (SRB Assay)
The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell density based on the measurement of total cellular protein content.[10][13]
Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol.
Cell Fixation: After the treatment period, gently discard the medium. Fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.
Washing: Discard the TCA and wash the plates five times with slow-running tap water. Allow the plates to air dry completely.
Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well. Incubate at room temperature for 30 minutes.
Destaining: Quickly discard the SRB solution and wash the plates five times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.
Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to dissolve the protein-bound dye.
Data Acquisition: Measure the absorbance at 510 nm using a microplate reader.
Analysis: Calculate the percentage of growth inhibition and determine the GI50 value.
Caption: General experimental workflow for in vitro cytotoxicity assessment.
Conclusion
The toxicological profile of piperazine derivatives is a complex and highly nuanced subject, deeply dependent on the specific substitutions made to the core scaffold. While the parent piperazine ring carries inherent hazards, including neurotoxicity and corrosivity, its derivatization can lead to vastly different outcomes. The transition from psychoactive benzylpiperazines to cytotoxic benzoylpiperazines underscores this chemical versatility.
The analysis of related compounds strongly suggests that 1-(5-Chloro-2-fluorobenzoyl)piperazine , with its dual halogenated benzoyl ring, is likely to possess significant cytotoxic properties. This hypothesis is built upon the established structure-toxicity relationship where halogenated and other electron-withdrawing groups often enhance potency against cancer cell lines. However, this guide also highlights a critical gap in the literature. Without direct experimental data, any assessment of this specific compound remains predictive.
For researchers in drug development, the data presented herein serves as both a guide and a caution. The potent cytotoxicity that makes these compounds promising as anticancer agents also signals a potential for off-target toxicity that must be carefully evaluated. Future work should focus on the systematic testing of compounds like 1-(5-Chloro-2-fluorobenzoyl)piperazine using standardized protocols to validate these predictions and further elucidate the intricate mechanisms that govern their powerful biological activity.
References
Welz, A., & Koba, M. (2019). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica, 70(4), 423-441. [Link]
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Alp, M., et al. (2014). Cytotoxic activities of some benzothiazole-piperazine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(5), 739-744. [Link]
Bentham Science Publishers. Design, Synthesis and In vitro Evaluation of Piperazine Incorporated Novel Anticancer Agents. Current Medicinal Chemistry. [Link]
ResearchGate. Piperazine designer drugs elicit toxicity in the alternative in vivo model Caenorhabditis elegans. Request PDF. [Link]
Dias da Silva, D., et al. (2020). Piperazine designer drugs elicit toxicity in the alternative in vivo model Caenorhabditis elegans. Journal of Applied Toxicology, 40(3), 363-372. [Link]
Welz, A., & Koba, M. (2020). Piperazine derivatives as dangerous abused compounds. PubMed. [Link]
American Chemical Society. (2024). Synthesis and In Silico Evaluation of Piperazine-Substituted 2,3-Dichloro-5,8-dihydroxy-1,4-naphthoquinone Derivatives as Potential PARP-1 Inhibitors. ACS Omega. [Link]
Seba, M. C., et al. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Research & Review, 6(11). [Link]
Parveen, M., et al. (2018). Comparing the dopaminergic neurotoxic effects of benzylpiperazine and benzoylpiperazine. PubMed. [Link]
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Yarim, M., et al. (2012). Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. International Journal of Molecular Sciences, 13(7), 8071-8087. [Link]
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Benchmarking 1-(5-Chloro-2-fluorobenzoyl)piperazine Against Standard CNS Agents: A GPR6 vs. D2 Modulation Guide
Executive Summary In the landscape of central nervous system (CNS) drug development, overcoming the pharmacological ceiling and side-effect profile of dopaminergic therapies remains a critical challenge. 1-(5-Chloro-2-fl...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of central nervous system (CNS) drug development, overcoming the pharmacological ceiling and side-effect profile of dopaminergic therapies remains a critical challenge. 1-(5-Chloro-2-fluorobenzoyl)piperazine (5-CFBP) has emerged as a privileged pharmacophore and essential building block for a novel class of non-dopaminergic CNS agents: GPR6 inverse agonists [1].
Unlike standard CNS agents such as Levodopa (a dopamine precursor) or Haloperidol (a D2 receptor antagonist), 5-CFBP derivatives do not directly interact with the dopamine system. Instead, they target GPR6, an orphan G-protein-coupled receptor highly enriched in the D2-expressing medium spiny neurons (MSNs) of the striatopallidal (indirect) pathway[2]. By benchmarking 5-CFBP-derived compounds against traditional agents, this guide provides drug development professionals with a comprehensive framework for evaluating non-dopaminergic modulators of motor function.
Mechanistic Rationale: The GPR6 / D2 Axis in Medium Spiny Neurons
To understand the utility of 5-CFBP, we must analyze the causality of its structural design and its target pathway.
Structural Causality:
The 5-chloro-2-fluorobenzoyl moiety provides optimal lipophilicity (LogP) and halogen bonding capabilities required to anchor the molecule deep within the allosteric/orthosteric pockets of GPR6[3]. The piperazine ring acts as a basic amine hinge, a classic CNS feature that, in this specific halogenated configuration, shifts affinity away from traditional D2/5-HT receptors and drives high selectivity for GPR6[3].
Pathway Causality:
In a healthy state, dopamine binds to Gi-coupled D2 receptors on MSNs, inhibiting adenylate cyclase (AC) and reducing cAMP levels. In Parkinson's disease (PD), the loss of dopamine leads to a disinhibition of AC, causing a pathological rise in cAMP and hyperactivity of the motor-inhibiting indirect pathway[4].
GPR6 is a Gs-coupled receptor that constitutively stimulates AC, driving cAMP production[2]. By applying a 5-CFBP-derived inverse agonist, we suppress this constitutive GPR6 activity, artificially lowering cAMP levels. This functionally mimics D2 receptor activation, restoring motor balance without requiring dopamine[1].
Figure 1: Opposing roles of GPR6 and D2 receptors in striatopallidal medium spiny neurons.
Comparative Pharmacodynamics & Pharmacokinetics
When benchmarking 5-CFBP derivatives against standard CNS agents, the primary differentiators are the mechanism of cAMP modulation and the resulting side-effect profile (specifically, the avoidance of dyskinesia and extrapyramidal symptoms)[4].
Parameter
5-CFBP Derivatives (e.g., CVN424)
Haloperidol (Standard Antipsychotic)
Levodopa (Standard PD Agent)
Primary Target
GPR6 (Gs-coupled)
D2 Receptor (Gi-coupled)
Dopamine Receptors (via DA conversion)
Mechanism of Action
Inverse Agonist
Antagonist
Endogenous Agonist Replacement
Striatal cAMP Effect
Decreases (Suppresses constitutive Gs activity)
Increases (Blocks Gi-mediated inhibition)
Decreases (Restores Gi-mediated inhibition)
EPS / Dyskinesia Risk
Low / Negligible
High (Induces Catalepsy)
High (Levodopa-Induced Dyskinesia)
Blood-Brain Barrier (LogBB)
High (>0.3, highly penetrant)
High (~0.8)
Low (Requires active LAT1 transport)
Experimental Protocols: Self-Validating Benchmarking Systems
To objectively benchmark 5-CFBP derivatives, we employ a two-tiered validation system: an in vitro functional assay to confirm target engagement and an in vivo behavioral model to prove functional D2-bypass.
Protocol 1: TR-FRET cAMP Accumulation Assay (In Vitro)
Causality of Choice: We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard ELISA. Halogenated benzoylpiperazines can exhibit short-lived autofluorescence. The time-delayed reading of lanthanide chelates in TR-FRET eliminates this background noise, preventing false-positive signal quenching and ensuring high-fidelity quantification of constitutive cAMP reduction[3].
Cell Preparation: Plate CHO-K1 cells stably expressing human GPR6 in a 384-well microplate at a density of 5,000 cells/well.
Compound Incubation: Add 5-CFBP derivatives (concentration response curve: 1 pM to 10 µM) in stimulation buffer containing 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation). Incubate for 30 minutes at room temperature.
Lysis & Detection: Add TR-FRET cAMP detection reagents (Europium cryptate-labeled cAMP and d2-labeled anti-cAMP antibody) directly to the wells.
Signal Acquisition: Incubate for 1 hour, then read the plate using a microplate reader capable of TR-FRET (excitation at 337 nm, dual emission at 615 nm and 665 nm).
Data Analysis: Calculate the 665/615 nm ratio. A decrease in the FRET signal correlates with an increase in intracellular cAMP. Because 5-CFBP is an inverse agonist, it lowers cAMP, meaning the FRET signal will increase relative to the baseline constitutive activity.
Figure 2: TR-FRET experimental workflow for quantifying GPR6-mediated cAMP reduction.
Protocol 2: Haloperidol-Induced Catalepsy Reversal (In Vivo)
Causality of Choice: Haloperidol is used as the benchmark antagonist because it potently blocks D2 receptors, artificially simulating the severe dopaminergic deficit seen in Parkinson's disease (catalepsy)[3]. If a 5-CFBP derivative can reverse this catalepsy, it proves that the compound successfully bypasses the D2 blockade by modulating the indirect pathway further downstream via GPR6[1].
Baseline Induction: Administer Haloperidol (1 mg/kg, i.p.) to wild-type Sprague-Dawley rats. Wait 60 minutes for the onset of catalepsy.
Catalepsy Measurement (Pre-dose): Place the rat's forepaws on a horizontal bar elevated 10 cm above the surface. Measure the descent latency (time taken to remove paws). A latency >30 seconds confirms catalepsy.
Compound Administration: Administer the 5-CFBP derivative (e.g., 3-30 mg/kg, p.o.) or vehicle control.
Efficacy Readout: Re-evaluate descent latency at 30, 60, 120, and 240 minutes post-dose. A significant reduction in descent latency compared to the vehicle group indicates successful reversal of motor inhibition via GPR6 inverse agonism.
References
Structural insights into the high basal activity and inverse agonism of the orphan receptor GPR6 implicated in Parkinson's disease
Source: Science Signaling
URL:[Link]
Development of CVN424: A Selective and Novel GPR6 Inverse Agonist Effective in Models of Parkinson Disease
Source: Journal of Pharmacology and Experimental Therapeutics (PubMed)
URL:[Link]
First-Time Disclosure of CVN424, a Potent and Selective GPR6 Inverse Agonist for the Treatment of Parkinson’s Disease: Discovery, Pharmacological Validation, and Identification of a Clinical Candidate
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
A New Era in Parkinson's: Solengepras Leads the Shift Beyond Dopamine
Source: Fierce Biotech
URL:[Link]
A Senior Application Scientist's Guide to the Safe Handling of 1-(5-Chloro-2-fluorobenzoyl)piperazine
As researchers and professionals in drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistic...
Author: BenchChem Technical Support Team. Date: April 2026
As researchers and professionals in drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistical information for handling 1-(5-Chloro-2-fluorobenzoyl)piperazine, moving beyond mere compliance to foster a culture of proactive safety. The following protocols are designed to be a self-validating system, ensuring the protection of personnel, the integrity of your research, and environmental stewardship.
Immediate Hazard Assessment and Core Safety Principles
1-(5-Chloro-2-fluorobenzoyl)piperazine is a compound that requires careful handling due to its potential health effects. According to safety data sheets, it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. The primary routes of exposure are inhalation, ingestion, and direct contact with skin and eyes. The causality behind these hazards lies in the compound's chemical reactivity with biological tissues. Therefore, our primary safety principle is the strict avoidance of direct contact and the generation of dust or aerosols.[1][2]
Key Hazard Statements:
H302: Harmful if swallowed
H315: Causes skin irritation
H319: Causes serious eye irritation
H335: May cause respiratory irritation
Given these hazards, all handling procedures must be conducted within a well-ventilated area, preferably a certified chemical fume hood, to minimize the risk of inhalation.[1][3]
Personal Protective Equipment (PPE): Your First Line of Defense
The selection and proper use of PPE are non-negotiable when handling 1-(5-Chloro-2-fluorobenzoyl)piperazine. The following table outlines the minimum PPE requirements for various laboratory operations. The rationale for each selection is to create a comprehensive barrier against the specific hazards posed by this compound.
Operation
Gloves
Eye/Face Protection
Respiratory Protection
Protective Clothing
Weighing and Aliquoting (Dry Powder)
Nitrile or Neoprene gloves (double-gloving recommended) inspected prior to use.[1]
Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield is also recommended.[1][2]
A NIOSH-approved N95 or higher-rated respirator is required when handling the powder outside of a fume hood. If exposure limits are exceeded, a full-face respirator should be used.[1][4]
A flame-retardant lab coat, fully fastened. Consider impervious clothing for larger quantities.[1][2]
Solution Preparation and Handling
Chemical-resistant gloves (Nitrile or Neoprene).[1]
Tightly fitting safety goggles with side-shields.[1][2]
Not generally required if handled within a certified chemical fume hood.
A standard lab coat.
Transferring and Transporting
Chemical-resistant gloves.
Safety glasses with side shields.
Not required for closed containers.
A standard lab coat.
Waste Disposal
Heavy-duty, chemical-resistant gloves.
Safety goggles and a face shield.
A NIOSH-approved respirator may be necessary depending on the nature of the waste and the potential for aerosol generation.
A chemically resistant apron or gown over a lab coat.
Operational Plans: From Receipt to Disposal
A systematic approach to handling ensures safety at every stage. The following step-by-step protocols provide a framework for the entire lifecycle of 1-(5-Chloro-2-fluorobenzoyl)piperazine in the laboratory.
Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. If compromised, follow the spill response protocol.
Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.
Storage: Store the container in a tightly closed vessel in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2] The storage area should be clearly marked and access restricted to authorized personnel.
Handling and Use
Preparation: Before handling, ensure that a safety shower and eyewash station are readily accessible.[5] All necessary PPE should be donned correctly.
Containment: All weighing and solution preparation activities should be conducted in a certified chemical fume hood to prevent the release of dust or vapors into the laboratory environment.[3]
Weighing: To minimize dust formation, weigh the compound on a tared weigh boat within the fume hood. Use non-sparking tools to handle the solid.[1][2]
Dissolution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Hygiene: After handling, wash hands and forearms thoroughly with soap and water, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.
Spill Management
In the event of a spill, immediate and decisive action is crucial. The following workflow illustrates the appropriate response.
Caption: Workflow for handling a chemical spill.
First Aid Procedures
In case of accidental exposure, follow these first aid measures and seek immediate medical attention.[6]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][7]
Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove contaminated clothing and shoes.[6]
Inhalation: Move the person to fresh air.[7] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[4]
Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water and drink two glasses of water if the person is conscious.
Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle.
Waste Collection: All waste materials, including contaminated PPE, weigh boats, and absorbent materials from spills, must be collected in a designated, properly labeled hazardous waste container.
Container Management: Keep waste containers tightly closed and store them in a designated, secure area away from incompatible materials.
Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal regulations.[8] Do not dispose of this chemical down the drain, as it can be harmful to aquatic life.[1][9]
By adhering to these detailed protocols, you contribute to a safer research environment and ensure the integrity of your scientific endeavors.
References
Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Piperazine, anhydrous, 99%. Retrieved from [Link]
Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. NIOSH. Retrieved from [Link]
MBL Life Science. (2025, January 27). Safety Data Sheet. Retrieved from [Link]
